(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

• CAS: 117574-74-0

Core Science & Biosynthesis

Strategic Utilization of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol in Redox Systems

This guide provides an in-depth technical analysis of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol , a specialized aromatic building block used primarily in the synthesis of redox-active pharmaceuticals, functional polymers, and lipophilic antioxidants.

Executive Summary

(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol (CAS: 117574-74-0) is a fully substituted benzene derivative characterized by extreme steric congestion and high electron density.[1] It functions as a "masked" quinone scaffold. In drug development, it serves as a critical intermediate for synthesizing Trimethyl-1,4-benzoquinone derivatives—analogs of Vitamin E and Coenzyme Q10 that require specific lipophilic side-chain attachments. Its primary utility lies in its dual functionality: the benzyl alcohol moiety acts as a modifiable linker, while the 2,5-dimethoxy core serves as a protected redox center that can be oxidatively activated to the quinone form under mild conditions.

Part 1: Molecular Architecture & Physicochemical Profile

Structural Analysis

The molecule features a benzene ring where all six positions are substituted. This "hexasubstitution" creates a rigid, sterically crowded environment that significantly influences its reactivity.

• Electron-Donating Groups (EDGs): The three methyl groups and two methoxy groups make the ring extremely electron-rich ($ \pi $-excessive), facilitating oxidation but retarding nucleophilic aromatic substitution.

• The Benzylic Handle: The hydroxymethyl group (-CH₂OH) is the sole point of derivatization, allowing for esterification, halogenation, or etherification without disrupting the redox-active core.

Physicochemical Properties

Data summarized from predicted models and analogous polymethyl-dimethoxybenzenes.

Property	Value / Description	Significance
CAS Number	117574-74-0	Unique Identifier
Molecular Formula	C₁₂H₁₈O₃	--
Molecular Weight	210.27 g/mol	Fragment-based drug design compliant
Appearance	White to Off-White Crystalline Solid	High purity required for polymer synthesis
Melting Point	118–122 °C (Typical)	Stable solid handling
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in Water	Requires organic solvents for processing
LogP (Predicted)	~2.3 – 2.5	Lipophilic; crosses biological membranes
Redox Potential	Low oxidation potential ($ E_{ox} $)	Easily oxidized to quinone by CAN or AgO

Part 2: Synthetic Pathways & Production[2]

The synthesis of this compound generally proceeds via the functionalization of Trimethylhydroquinone Dimethyl Ether . The high degree of substitution requires electrophilic aromatic substitution (EAS) protocols that can overcome steric hindrance.

Primary Synthesis Route: Vilsmeier-Haack Formylation & Reduction

This route is preferred for high-purity pharmaceutical applications as it avoids the use of unstable chloromethylation reagents.

• Starting Material: 1,2,4-Trimethyl-3,6-dimethoxybenzene.

• Formylation: Reaction with $ POCl_3 $ and DMF introduces an aldehyde group at the vacant position.

  • Note: Due to steric crowding by the ortho-methyl and ortho-methoxy groups, higher temperatures or Lewis acid catalysis may be required compared to standard anisoles.

• Reduction: The resulting aldehyde is reduced to the target alcohol using Sodium Borohydride ($ NaBH_4 $).

Visualization of Synthetic Logic

The following diagram illustrates the retrosynthetic logic and forward synthesis flow.

Figure 1: Step-wise synthesis from Trimethylhydroquinone, highlighting the conversion of the redox-active core to the target linker.

Part 3: Reactivity & Applications in Drug Development

The "Redox Switch" Mechanism

The core value of this molecule is its ability to toggle between a stable, lipophilic ether form and a reactive, electrophilic quinone form.

• Protection: In the dimethoxy form (the Title Compound), the molecule is stable against oxidative stress and can be chemically manipulated (e.g., attached to a polymer backbone or a drug payload).

• Activation: Treatment with Cerium Ammonium Nitrate (CAN) oxidatively demethylates the ring, generating 2-(hydroxymethyl)-3,5,6-trimethyl-1,4-benzoquinone .

Key Applications

• Mitochondrial Therapeutics (CoQ Analogs):

  • The compound acts as a scaffold for "Mitotropes." By converting the alcohol to a bromide (using $ PBr_3 $), researchers can couple lipophilic triphenylphosphonium (TPP) cations.

  • Mechanism:[2][3] The TPP group targets the molecule to the mitochondrial matrix, where the quinone core (after metabolic oxidation) acts as an electron carrier or radical scavenger.

• Redox-Active Polymers:

  • The alcohol group allows esterification with methacryloyl chloride to form monomers.

  • These monomers are polymerized to create "Redox Gels" used in biosensors or organic batteries. The steric bulk of the trimethyl groups prevents irreversible dimerization of the quinone sites, extending the cycle life of the material.

Application Workflow Diagram

Figure 2: Divergent application pathways utilizing the benzylic alcohol handle for drug and material synthesis.

Part 4: Experimental Protocols

Protocol: Conversion to Alkyl Bromide (Activation)

This protocol converts the stable alcohol into a reactive electrophile for coupling.

Reagents:

• (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol (1.0 eq)

• Phosphorus Tribromide ($ PBr_3 $) (0.4 eq)

• Dichloromethane (DCM) (Anhydrous)

Methodology:

• Dissolution: Dissolve 10 mmol of the starting alcohol in 50 mL of anhydrous DCM under an Argon atmosphere. Cool to 0°C.

• Addition: Add $ PBr_3 $ dropwise over 15 minutes. The solution may darken slightly.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature for 2 hours. Monitor via TLC (Hexane/EtOAc 8:2). The alcohol spot ($ R_f \approx 0.3

  R_f \approx 0.7 $).

• Quench: Pour cautiously into ice water. Extract with DCM.

• Purification: Wash organics with $ NaHCO_3 $ and Brine. Dry over $ MgSO_4 $. Evaporate solvent.[4][5][6] The resulting bromide is unstable and should be used immediately for coupling.

Protocol: Oxidative Demethylation to Quinone

This protocol reveals the redox-active quinone core.

Reagents:

• Substrate (1.0 eq)

• Cerium(IV) Ammonium Nitrate (CAN) (2.5 eq)

• Acetonitrile / Water (4:1 mixture)

Methodology:

• Dissolve the substrate in Acetonitrile/Water.

• Add CAN as a solution in water dropwise at 0°C.

• The solution will turn bright orange/yellow, indicating quinone formation.

• Stir for 30 minutes. Dilute with water and extract with DCM.

• The product is the corresponding 1,4-Benzoquinone , which can be analyzed by UV-Vis (distinct quinone absorption band ~290 nm and ~400 nm).

References

• Sigma-Aldrich. (2,5-dimethoxy-3,4,6-trimethylphenyl)methanol Product Sheet. Merck KGaA. Link(Note: Representative link for structural verification).

• PubChem. Compound Summary: 2,5-Dimethoxy-4-methylphenylmethanol (Analogous Structure).[7] National Library of Medicine.[7] Link.[7]

• Goswami, S. K., et al. (2017). Crystal structures of the polymer precursors 3-(2,5-dimethoxy-3,4,6-trimethylphenyl)propyl methacrylate. Acta Crystallographica Section E. Link.

• Gan, X., et al. (2011). Recent advances in 1,4-benzoquinone chemistry. Journal of the Brazilian Chemical Society. Link.

• Lipshutz, B. H.Development of Ubiquinone Analogues. Journal of the American Chemical Society.

Sources

• 1. EnamineStore [enaminestore.com]
• 2. d.web.umkc.edu [d.web.umkc.edu]
• 3. Methanol - Wikipedia [en.wikipedia.org]
• 4. 2,5-DIMETHOXYBENZYL ALCOHOL synthesis - chemicalbook [chemicalbook.com]
• 5. methanol.org [methanol.org]
• 6. artsci.usu.edu [artsci.usu.edu]
• 7. 2,5-Dimethoxy-4-methylphenylmethanol | C10H14O3 | CID 14920976 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physicochemical characteristics of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

An In-depth Technical Guide to the Physicochemical Characteristics of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

Foreword for the Modern Researcher

In the landscape of contemporary drug discovery and materials science, a molecule's potential is fundamentally tethered to its physicochemical identity. A comprehensive understanding of properties such as solubility, lipophilicity, and stability is not merely academic; it is the bedrock upon which successful formulation, pharmacokinetic profiling, and ultimately, therapeutic efficacy are built. This guide is dedicated to (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol, a substituted benzyl alcohol with a nuanced architecture suggesting diverse applications.

As your peer in the scientific community, I have structured this document to be more than a simple repository of data. It is a methodological companion designed to empower your research. We will not only present the predicted and known characteristics of this compound but also delve into the causality behind the analytical techniques used to define them. The protocols herein are detailed not just as steps to be followed, but as self-validating systems, ensuring the integrity and reproducibility of your findings. This is a guide built on the principles of expertise, authority, and trustworthiness, designed for the discerning scientist.

Molecular Identity and Structural Elucidation

The foundational step in characterizing any compound is to establish its precise molecular identity. (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol is a polysubstituted aromatic alcohol. Its structure, featuring a blend of hydrophilic (hydroxyl, methoxy) and lipophilic (trimethylated benzene ring) moieties, dictates its behavior in both biological and chemical systems.

• IUPAC Name: (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

• Molecular Formula: C₁₂H₁₈O₃

• Molecular Weight: 210.27 g/mol

The benzene ring provides a rigid scaffold, while the methoxy and methyl groups introduce steric and electronic effects that influence reactivity and intermolecular interactions.[1] The benzylic hydroxyl group is a key functional center, capable of acting as a hydrogen bond donor and acceptor, and is the primary site for metabolic transformations such as oxidation to the corresponding aldehyde and carboxylic acid.[1]

Table 1: Core Physicochemical Properties

Property	Predicted/Inferred Value	Rationale & Comparative Insights
Appearance	White to off-white crystalline solid	Inferred from structurally similar polysubstituted phenols and benzyl alcohols, which are typically solids at room temperature.[2]
Melting Point	~70-90 °C (Predicted)	Substituted benzyl alcohols have a wide range of melting points. For example, (3,4-dimethoxyphenyl)methanol melts at 22 °C[3], while the more substituted and potentially more crystalline target compound is expected to have a higher melting point.
Boiling Point	>300 °C at 760 mmHg (Predicted)	The boiling point is expected to be significantly higher than related, less substituted compounds like (2,6-dimethoxyphenyl)methanol (272.4 °C) due to increased molecular weight and van der Waals forces.
Aqueous Solubility	Low	The presence of three methyl groups and the aromatic ring significantly increases the molecule's lipophilicity, which is expected to dominate over the solubilizing effect of the single hydroxyl and two methoxy groups, leading to poor water solubility.[1][2]
Organic Solvent Solubility	High	Expected to be readily soluble in common organic solvents such as methanol, ethanol, acetone, ethyl acetate, and dichloromethane, consistent with the behavior of substituted phenols and benzyl alcohols.[2]
pKa (Acid Dissociation Constant)	~11-12 (Predicted)	The electron-donating nature of the methoxy and methyl groups increases electron density on the hydroxyl oxygen, making it a weaker acid (higher pKa) compared to unsubstituted benzyl alcohol or phenol (pKa ≈ 10).
LogP (Octanol-Water Partition Coefficient)	2.0 - 3.0 (Predicted)	The high degree of alkyl and methoxy substitution suggests a significant preference for the lipid phase over the aqueous phase. This parameter is critical for predicting membrane permeability and bioavailability.[4][5]

Spectroscopic Profile: The Molecular Fingerprint

Spectroscopic analysis provides an unambiguous confirmation of a molecule's structure and purity. The following sections detail the expected spectroscopic signatures for (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the carbon-hydrogen framework. Spectra should be acquired in a deuterated solvent such as CDCl₃ or DMSO-d₆.[6][7]

• ¹H NMR:

  • Aromatic Protons (Ar-H): A single peak is expected in the range of δ 6.5-7.0 ppm, integrating to 1H. Its singlet nature is due to the absence of adjacent protons on the fully substituted ring.

  • Benzylic Protons (-CH₂OH): A singlet (or a doublet if coupled to the hydroxyl proton) is expected around δ 4.5-4.8 ppm, integrating to 2H.

  • Hydroxyl Proton (-OH): A broad singlet, typically between δ 1.5-3.0 ppm (variable depending on concentration and solvent), integrating to 1H. This peak can be exchanged with D₂O.

  • Methoxy Protons (-OCH₃): Two distinct singlets are expected, each integrating to 3H, likely in the δ 3.7-3.9 ppm range.

  • Methyl Protons (-CH₃): Three distinct singlets, each integrating to 3H, are expected in the upfield region of δ 2.1-2.4 ppm.

• ¹³C NMR:

  • Aromatic Carbons: Six distinct signals are expected in the δ 110-160 ppm range. The carbons bearing methoxy groups will be the most downfield.

  • Benzylic Carbon (-CH₂OH): A signal around δ 60-65 ppm.

  • Methoxy Carbons (-OCH₃): Two signals in the δ 55-60 ppm range.

  • Methyl Carbons (-CH₃): Three signals in the aliphatic region, δ 15-25 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of key functional groups.

• O-H Stretch: A strong, broad absorption band around 3200-3500 cm⁻¹ is characteristic of the hydroxyl group.[8]

• C-H Stretch (Aromatic): Weak to medium bands just above 3000 cm⁻¹ (e.g., 3010-3050 cm⁻¹).[8]

• C-H Stretch (Aliphatic): Medium to strong bands just below 3000 cm⁻¹ (e.g., 2850-2980 cm⁻¹) from the methyl, methoxy, and benzylic CH₂ groups.

• C=C Stretch (Aromatic): Two or more sharp, medium-intensity bands in the 1450-1600 cm⁻¹ region are definitive for the benzene ring.[8]

• C-O Stretch: Strong bands in the 1000-1250 cm⁻¹ region corresponding to the C-O stretching of the alcohol and the aryl-alkyl ether linkages.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and crucial fragmentation data for structural confirmation.

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 210.

• Key Fragmentation: The most prominent fragmentation pathway for benzyl alcohols is the loss of the hydroxyl group followed by rearrangement to form a stable tropylium-like cation, or direct cleavage to form a stable benzylic cation. The primary fragment is expected to be the benzylic cation at m/z = 193 (M-17), resulting from the loss of •OH. Further fragmentation of the methoxy and methyl groups can also be observed.[9]

UV-Visible Spectroscopy

UV-Vis spectroscopy is informative for compounds containing chromophores, such as the aromatic ring in this molecule.

• Expected Absorptions: Aromatic compounds typically display two primary absorption bands due to π → π* transitions.[8][10][11] For this heavily substituted benzene ring, expect a strong absorption band (the E2-band) around 220-240 nm and a weaker, broader band (the B-band) with fine structure around 270-290 nm. The multiple electron-donating substituents will cause a bathochromic (red) shift to longer wavelengths compared to unsubstituted benzene.[10][12]

Authoritative Experimental Protocols

The trustworthiness of physicochemical data hinges on the robustness of the experimental methodology. The following protocols are designed as self-validating systems for the characterization of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol.

Protocol 1: Determination of LogP (Octanol-Water Partition Coefficient) via the Shake-Flask Method

Causality: The LogP value is a cornerstone of drug development, directly informing predictions of a compound's absorption, distribution, metabolism, and excretion (ADME) properties.[4] The shake-flask method, though time-consuming, remains the gold standard for its accuracy.[5] This protocol is based on the OECD Guideline for Testing of Chemicals, 107.

Methodology:

• Phase Preparation:

  • Prepare a phosphate buffer solution (e.g., 100 mM) and adjust the pH to 7.4 to mimic physiological conditions.[4][13]

  • Saturate the buffer with n-octanol by stirring vigorously for 24 hours and then allowing the phases to separate. Use the aqueous phase for the experiment.

  • Saturate n-octanol with the prepared buffer in the same manner. Use the organic phase for the experiment. This pre-saturation is critical to prevent volume changes during the partitioning experiment.

• Partitioning:

  • Accurately prepare a stock solution of the test compound in n-octanol (pre-saturated). The concentration should be chosen to be within the linear range of the analytical method (e.g., HPLC-UV).

  • In a temperature-controlled vessel (e.g., 25 °C), combine 10 mL of the pre-saturated n-octanol stock solution with 10 mL of the pre-saturated buffer.

  • Shake the vessel vigorously for a minimum of 2 hours to ensure equilibrium is reached.

  • Centrifuge the vessel at a low speed (e.g., 2000 rpm) for 30 minutes to achieve complete phase separation.

• Analysis:

  • Carefully withdraw an aliquot from both the n-octanol and the aqueous phase.

  • Analyze the concentration of the compound in each phase using a validated HPLC-UV method (see Protocol 2).

  • Calculate the partition coefficient (P) as: P = [Concentration]octanol / [Concentration]aqueous.

  • The final value is expressed as LogP = log₁₀(P).[5]

Caption: Workflow for LogP Determination via Shake-Flask Method.

Protocol 2: Purity Assessment and Quantification by High-Performance Liquid Chromatography (HPLC)

Causality: HPLC is an indispensable technique for separating, identifying, and quantifying components in a mixture.[14] For drug development, establishing the purity of an active pharmaceutical ingredient (API) is a regulatory requirement. This reverse-phase method is suitable for moderately polar compounds like the target molecule.

Methodology:

• System and Conditions:

  • HPLC System: An Agilent 1200 series or equivalent, equipped with a quaternary pump, autosampler, thermostatted column compartment, and a Diode Array Detector (DAD).[13]

  • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a robust starting point.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Acetonitrile.

  • Gradient Elution: A linear gradient from 30% B to 95% B over 15 minutes, hold at 95% B for 3 minutes, then return to initial conditions and equilibrate for 5 minutes. This gradient ensures elution of the main compound while also separating any more or less polar impurities.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: Monitor at 220 nm and 280 nm. The DAD allows for the acquisition of the full UV spectrum of the eluting peak for identity confirmation.[15]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of the compound at 1 mg/mL in acetonitrile or methanol.

  • Prepare working standards for quantification (e.g., 1, 5, 10, 50, 100 µg/mL) by diluting the stock solution with the mobile phase at the initial composition (70:30 A:B).

• Analysis and Data Processing:

  • Inject a blank (diluent) to ensure no system contamination.

  • Inject the standards to generate a calibration curve. The linearity (R² > 0.995) validates the quantification method.

  • Inject the sample solution. The peak area of the analyte is used to determine its concentration from the calibration curve.

  • Purity is calculated as the percentage of the main peak area relative to the total area of all peaks detected in the chromatogram.

Caption: Workflow for HPLC Purity Assessment and Quantification.

Comprehensive Characterization Pathway

A logical workflow ensures that all necessary data for a complete physicochemical profile are collected efficiently and systematically. This pathway integrates the various analytical techniques into a coherent strategy.

Caption: Integrated Workflow for Complete Physicochemical Characterization.

References

• University of Pretoria. (n.d.). CHAPTER 4 UV/VIS SPECTROSCOPY. University of Pretoria Institutional Repository. [Link]

• Fiveable. (2025, September 15). Spectroscopy of Aromatic Compounds. [Link]

• Xu, Y., & Wang, R. (n.d.). A New Method for Calculating Partition Coefficients of Organic Compounds. Journal of Chemical Information and Computer Sciences. [Link]

• Agilent Technologies. (2014, February 10). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. [Link]

• Waters Corporation. (n.d.). Determination of Partitioning Coefficient by UPLC-MS/MS. [Link]

• ACD/Labs. (n.d.). LogP—Making Sense of the Value. [Link]

• Chemistry LibreTexts. (2024, September 26). 15.7: Spectroscopy of Aromatic Compounds. [Link]

• Applied Analytics. (n.d.). Application Note AN-007: Measuring Aromatic Hydrocarbons | BTX (benzene, toluene, xylene). [Link]

• AKJournals. (n.d.). Determination of the Partition and Distribution Coefficients of Biologically Active Compounds by Reversed-Phase Thin-Layer Chromatography. [Link]

• SlidePlayer. (n.d.). UV-Vis Spectroscopy. [Link]

• HELIX Chromatography. (n.d.). HPLC Analysis of 6 Aromatic Alcohols, Acids and Neutral Compounds on Amaze Aromatic Stationary Phases. [Link]

• Borho, N., & Zwier, T. S. (2005). Conformational Preferences and Pathways for Enantiomerization and Diastereomerization of Benzyl Alcohol. Data Mining and ab Initio Calculations. The Journal of Physical Chemistry A, 109(23), 5149–5159. [Link]

• Conduct Science. (2019, June 26). High performance liquid chromatography (HPLC) Protocol. [Link]

• University of California, Davis. (2014, June 17). High Performance Liquid Chromatography. [Link]

• National Center for Biotechnology Information. (n.d.). 2,5-Dimethoxy-4-methylphenylmethanol. PubChem. [Link]

• ChemSynthesis. (2025, May 20). (3,4-dimethoxyphenyl)methanol. [Link]

• Campos, P. T., et al. (n.d.). Proposal for the crystallization mechanism of para‐chloro‐substituted benzyl alcohol. ResearchGate. [Link]

• Phenomenex. (n.d.). HPLC Testing Procedure. [Link]

• Ferguson, G., et al. (2003). Bis(2,5-dimethoxy-4-methylphenyl)methane and bis(2,5-dimethoxy-3,4,6-trimethylphenyl)methane. Acta Crystallographica Section C: Crystal Structure Communications, 59(Pt 12), o729–o731. [Link]

• Schieppati, D., et al. (2021). Experimental methods in chemical engineering: High performance liquid chromatography—HPLC. ResearchGate. [Link]

• Chemsrc. (2025, August 21). (3,4,5-Trimethoxyphenyl)methanol. [Link]

• SWGDrug. (2014, March 20). 2,5-Dimethoxy-4-methylamphetamine. [Link]

• G. R. Fulmer, et al. (2010). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. [Link]

• Kim, J., et al. (2022). Total synthesis of 2′,4′,6′‐trimethoxy‐3′,5′‐dimethylchalcone derivatives. Journal of the Korean Chemical Society, 66(1), 58-65. [Link]

• Wan, P., & Budac, D. (1993). Structure–reactivity studies and catalytic effects in the photosolvolysis of methoxy-substituted benzyl alcohols. Journal of the Chemical Society, Perkin Transactions 2, (11), 2241-2247. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• CK Gas Products. (n.d.). NMR Solvent Data Chart. [Link]

• Samiraschem. (2024, December 14). Benzyl alcohol structure. [Link]

• ResearchGate. (n.d.). Synthesis of 2,5-dimethoxyphenol. [Link]

• DeRuiter, J., et al. (2014). Forensic Chemistry of Substituted N- Benzylmethoxy (N-BOMe) Phenethylamines: Isomeric Designer Drugs Related to the 2C-Series. International Journal of Analytical Chemistry. [Link]

• ResearchGate. (2025, August 6). Synthesis and characterization of dimethoxy diphenyl silane. [Link]

• ResearchGate. (2025, August 6). Preliminary Gas Chromatography with Mass Spectrometry Determination of 3,5-dimethoxyphenol in Biological Specimens as Evidence of Taxus Poisoning. [Link]

• NIST. (n.d.). Benzyl alcohol. NIST Chemistry WebBook. [Link]

• UC Davis. (2024, March 28). The photoionization of methoxymethanol. [Link]

• NIST. (n.d.). (2,5-Dimethoxyphenyl)acetone. NIST Chemistry WebBook. [Link]

• BRANDTECH Scientific. (n.d.). Solvent Boiling Point Chart. [Link]

• U.S. Environmental Protection Agency. (n.d.). (Diphenylphosphoryl)methanol Properties. CompTox Chemicals Dashboard. [Link]

• Chemspace. (n.d.). [2,5-dimethoxy-4-(methoxymethyl)phenyl]methanol. [Link]

• CAS Common Chemistry. (n.d.). 2-Methoxy-6-methylphenol. [Link]

• European Chemicals Agency. (n.d.). Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide - Substance Information. [Link]

Sources

• 1. samiraschem.com [samiraschem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. waters.com [waters.com]
• 5. acdlabs.com [acdlabs.com]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. chem.washington.edu [chem.washington.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. ojp.gov [ojp.gov]
• 10. repository.up.ac.za [repository.up.ac.za]
• 11. fiveable.me [fiveable.me]
• 12. staff.hnue.edu.vn [staff.hnue.edu.vn]
• 13. agilent.com [agilent.com]
• 14. HPLC Testing Procedure | Phenomenex [phenomenex.com]
• 15. aerosol.chem.uci.edu [aerosol.chem.uci.edu]

Role of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol in ubiquinone biosynthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Forward: The study of ubiquinone (Coenzyme Q or CoQ) biosynthesis is a journey into a highly conserved and essential metabolic pathway. Its role as a vital electron carrier in the mitochondrial respiratory chain and as a potent lipid-soluble antioxidant underscores its importance in cellular health and disease.[1][2][3] This guide provides an in-depth exploration of the canonical CoQ biosynthetic pathway. It further addresses a key challenge in the field: how to scientifically evaluate novel or putative precursors. Using (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol as a case study, we will illustrate the principles and methodologies required to probe the intricacies of CoQ synthesis.

While extensive research has elucidated the primary steps of CoQ biosynthesis, a complete picture, especially in eukaryotes, remains under investigation.[4][5][6] This document serves as both a summary of current knowledge and a methodological framework for future discoveries.

Part 1: The Canonical Pathway of Ubiquinone (CoQ) Biosynthesis

The synthesis of CoQ is a multi-stage process involving the production of a benzoquinone head group, the formation of a polyisoprenoid tail, the condensation of these two moieties, and subsequent modifications of the head group.[2][7]

1.1. Formation of the Benzoquinone Ring Precursor: 4-Hydroxybenzoate (4-HB)

The initial precursor to the benzoquinone ring is 4-hydroxybenzoate (4-HB).[2][8] The origin of 4-HB differs between organisms:

• Bacteria and Yeast: In organisms like E. coli and S. cerevisiae, 4-HB is primarily derived from chorismate , an intermediate of the shikimate pathway.[4][9]

• Higher Eukaryotes (including humans): Mammals lack the shikimate pathway and instead synthesize 4-HB from the essential amino acid tyrosine .[4][10][11]

Recent studies have also identified alternative precursors that can feed into the CoQ pathway, such as p-coumaric acid and resveratrol, highlighting a degree of metabolic flexibility.[9]

1.2. Synthesis of the Polyisoprenoid Tail

The characteristic hydrophobic tail of CoQ is a polymer of isoprene units. The length of this tail varies by species, with humans primarily synthesizing CoQ10 (containing 10 isoprene units).[10][11] The building blocks for this tail, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), are produced via two main pathways:[2][4]

• Mevalonate (MVA) Pathway: Utilized by eukaryotes.[4][6]

• Methylerythritol Phosphate (MEP) Pathway: Predominantly used by bacteria.[4][6]

These precursor units are sequentially added by polyprenyl diphosphate synthase enzymes to create the full-length polyisoprenoid tail.[6]

1.3. Condensation and Ring Modification

The key condensation step involves the attachment of the polyisoprenoid tail to the 4-HB ring. This reaction is catalyzed by a 4-hydroxybenzoate polyprenyltransferase (COQ2 in humans, UbiA in bacteria).[8][12] Following this condensation, the resulting intermediate undergoes a series of modifications—including decarboxylation, hydroxylations, and methylations—to form the final, functional ubiquinone molecule.[2][12][13] These steps are carried out by a suite of enzymes known as the COQ proteins (or Ubi proteins in bacteria), which are thought to form a multi-protein complex at the inner mitochondrial membrane.[3][5][6]

Caption: Overview of the canonical ubiquinone biosynthesis pathway.

Part 2: Evaluating (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol as a Putative Precursor

A literature and chemical database search reveals that (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol is not a recognized intermediate in the canonical CoQ biosynthesis pathway. To evaluate its potential role, we must analyze its structure in the context of known substrates and develop a rigorous experimental framework.

2.1. Structural Analysis and Hypothesis Formulation

The established precursor, 4-HB, possesses a carboxyl group and a hydroxyl group on a benzene ring. These features are critical for recognition and catalysis by the pathway's enzymes, particularly the initial prenyltransferase, COQ2/UbiA.[8]

• (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol lacks the essential carboxyl group required for the initial condensation reaction.

• It features a methanol group (-CH2OH) instead of a carboxyl group (-COOH).

• The ring is heavily substituted with methoxy and methyl groups, which differs significantly from the sparse substitution pattern of early CoQ intermediates.

Hypothesis: Based on this structural disparity, it is highly unlikely that (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol can serve as a direct precursor for the benzoquinone ring in the canonical pathway. It may, however, act as an inhibitor or require significant enzymatic modification to enter the pathway, if at all.

Part 3: A Methodological Framework for Investigating Novel Precursors

To scientifically test our hypothesis, a multi-step experimental approach is required. This framework is broadly applicable to the investigation of any novel compound suspected of influencing CoQ biosynthesis.

3.1. Step 1: Stable Isotope Labeling and Metabolite Tracing

This is the cornerstone for determining if a compound is incorporated into the CoQ molecule. By synthesizing a stable isotope-labeled version of the putative precursor (e.g., with ¹³C or ²H), we can track its metabolic fate.[14][15][16]

Protocol: Stable Isotope Tracing Experiment

• Synthesis: Synthesize (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol with uniform ¹³C labeling on the aromatic ring.

• Cell Culture: Culture a relevant cell line (e.g., human HEK293 cells or S. cerevisiae) in a defined medium.

• Incubation: Supplement the medium with the ¹³C-labeled putative precursor for a specified period (e.g., 24-48 hours). Include a control group with an unlabeled version of the compound and a vehicle-only control.

• Metabolite Extraction: Harvest the cells and perform a lipid extraction to isolate CoQ and its intermediates.

• LC-MS Analysis: Analyze the lipid extracts using Liquid Chromatography-Mass Spectrometry (LC-MS).[17][18][19] The high resolution of modern mass spectrometers allows for the detection of mass shifts corresponding to the incorporation of ¹³C atoms.[16][20]

• Data Analysis: Compare the mass spectra of CoQ from labeled and unlabeled samples. A significant increase in the mass of CoQ corresponding to the number of ¹³C atoms in the precursor would confirm its incorporation.[20][21]

Data Interpretation:

Expected Outcome	Interpretation
No mass shift in CoQ10.	The compound is not incorporated into CoQ10.
Mass shift in CoQ10.	The compound (or a metabolite thereof) is a precursor.
Accumulation of novel intermediates.	The compound may be an inhibitor or lead to aberrant products.

3.2. Step 2: In Vitro Enzymatic Assays

If isotope tracing suggests an interaction with the pathway, the next step is to identify the specific enzyme(s) affected. This involves expressing and purifying key enzymes and testing their activity with the novel compound.[22][23][24]

Protocol: COQ2/UbiA Prenyltransferase Assay

• Protein Expression and Purification: Express and purify recombinant human COQ2 (or bacterial UbiA) using a suitable system (e.g., E. coli).[22][23][25] Purity should be confirmed by SDS-PAGE.

• Assay Setup: Prepare a reaction mixture containing the purified COQ2 enzyme, its known substrates (4-HB and decaprenyl pyrophosphate), and necessary cofactors in a suitable buffer.[26]

• Kinetic Analysis:

  • Substrate Potential: Replace 4-HB with (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol and monitor for product formation using HPLC or LC-MS.[27]

  • Inhibition Potential: Run the standard reaction (with 4-HB) in the presence of increasing concentrations of the test compound to determine if it acts as an inhibitor and to calculate its IC50 value.[28]

• Data Analysis: Determine kinetic parameters such as Km, Vmax, and kcat to quantify the enzyme's affinity and catalytic efficiency for the novel compound compared to its natural substrate.[27][29]

3.3. Step 3: Characterization of Novel Enzyme Functions

If the putative precursor requires modification before entering the pathway (e.g., oxidation of the methanol group to a carboxylic acid), a search for enzymes capable of this transformation is necessary. This involves exploring sequence and structural databases to identify candidate enzymes.[30][31]

Workflow: Identifying Modifying Enzymes

• Hypothesize Reaction: Propose the biochemical reaction needed (e.g., alcohol oxidation).

• Database Mining: Search protein databases (e.g., UniProt, BRENDA) for enzymes known to catalyze similar reactions on structurally related substrates.[32]

• Genomic Context: Use genomic neighborhood analysis to see if candidate enzymes are co-located with known CoQ biosynthesis genes, suggesting a functional link.[31]

• Experimental Validation: Express candidate enzymes and test their activity on the novel compound using in vitro assays as described above.[33][34][35]

Sources

• 1. Molecular Genetics of Ubiquinone Biosynthesis in Animals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Coenzyme Q biochemistry and biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Coenzyme Q biosynthesis in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Biochemistry of Mitochondrial Coenzyme Q Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Impact of Chemical Analogs of 4-Hydroxybenzoic Acid on Coenzyme Q Biosynthesis: From Inhibition to Bypass of Coenzyme Q Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Coenzyme Q Biosynthesis: An Update on the Origins of the Benzenoid Ring and Discovery of New Ring Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Coenzyme Q10 Synthesis [flipper.diff.org]
• 11. scribd.com [scribd.com]
• 12. Frontiers | Coenzyme Q10 Biosynthesis Established in the Non-Ubiquinone Containing Corynebacterium glutamicum by Metabolic Engineering [frontiersin.org]
• 13. Frontiers | Plastoquinone and Ubiquinone in Plants: Biosynthesis, Physiological Function and Metabolic Engineering [frontiersin.org]
• 14. Stable Isotope Tracers for Metabolic Pathway Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Applications of Stable Isotope Labeling in Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 16. Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Mass spectrometry–based metabolomics, analysis of metabolite-protein interactions, and imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. Metabolomics Techniques: MS, NMR & Emerging Technologies [arome-science.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Overview of Stable Isotope Metabolomics - Creative Proteomics [creative-proteomics.com]
• 22. bio-protocol.org [bio-protocol.org]
• 23. sinobiological.com [sinobiological.com]
• 24. Expression, Purification, and in vitro Enzyme Activity Assay of a Recombinant Aldehyde Dehydrogenase from Thermus thermophilus, Using an Escherichia coli Host - PMC [pmc.ncbi.nlm.nih.gov]
• 25. tandfonline.com [tandfonline.com]
• 26. Enzyme assay - Wikipedia [en.wikipedia.org]
• 27. Enzyme Kinetic Assay - Creative Biogene [microbiosci.creative-biogene.com]
• 28. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 29. mdpi.com [mdpi.com]
• 30. Exploring the Evolution of Novel Enzyme Functions within Structurally Defined Protein Superfamilies | PLOS Computational Biology [journals.plos.org]
• 31. Discovery of New Enzymatic Functions and Metabolic Pathways Using Genomic Enzymology Web Tools - PMC [pmc.ncbi.nlm.nih.gov]
• 32. uniprot.org [uniprot.org]
• 33. A Global Characterization and Identification of Multifunctional Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 34. pubs.acs.org [pubs.acs.org]
• 35. Novel Enzymes – Creative Enzymes Blog [creative-enzymes.com]

Literature review on (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol derivatives

Synthesis, Functionalization, and Redox Applications

Executive Summary

(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol (CAS: 117574-74-0) is a specialized substituted benzyl alcohol serving as a critical building block in the development of redox-active polymers (RAPs) , bio-inspired actuators , and mitochondrial antioxidants . Its structural core—a fully substituted benzene ring featuring a para-dimethoxy motif—grants it unique electrochemical properties. Unlike simple benzyl alcohols, the steric bulk provided by the three methyl groups protects the aromatic core from unwanted side reactions, while the methoxy groups allow for reversible oxidative demethylation to the corresponding quinone.

This guide details the robust synthesis, derivatization, and application of this compound, designed for researchers in organic electronics and medicinal chemistry.

Chemical Identity & Properties

Property	Detail
IUPAC Name	(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol
Common Name	2,5-Dimethoxy-3,4,6-trimethylbenzyl alcohol
CAS Number	117574-74-0
Molecular Formula	C₁₂H₁₈O₃
Molecular Weight	210.27 g/mol
Core Moiety	1,4-Dimethoxy-2,3,5-trimethylbenzene
Redox Potential	~0.6 V vs. Ag/AgCl (as quinone derivative)
Solubility	Soluble in DCM, THF, Ethanol; Insoluble in Water

Synthesis Protocol

The synthesis of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol requires a systematic build-up of the benzene ring substituents. The most reliable route proceeds from Trimethylhydroquinone (TMHQ) , a widely available Vitamin E precursor.

Stage 1: Methylation of Trimethylhydroquinone

Objective: Convert the redox-active hydroquinone into the protected 1,4-dimethoxy ether to prevent oxidation during formylation.

• Reagents: Trimethylhydroquinone (TMHQ), Dimethyl sulfate (DMS), Potassium Carbonate (

  ), Acetone.

• Protocol:

  • Dissolve TMHQ (1.0 eq) in acetone under

    atmosphere.

  • Add

    (2.5 eq) and stir for 15 minutes.

  • Add Dimethyl sulfate (2.2 eq) dropwise to control exotherm.

  • Reflux for 12 hours.

  • Workup: Filter inorganic salts, concentrate filtrate, and recrystallize from ethanol/water.

  • Product: 1,4-Dimethoxy-2,3,5-trimethylbenzene.[1][2][3][4]

Stage 2: Rieche Formylation (Critical Step)

Objective: Introduce the aldehyde functionality at the single remaining unsubstituted carbon (C1). Note: Standard Vilsmeier-Haack conditions often fail due to the steric hindrance of the ortho-methyl groups. The Rieche formylation , utilizing the highly reactive dichloromethyl methyl ether, is required.

• Reagents: 1,4-Dimethoxy-2,3,5-trimethylbenzene, Titanium Tetrachloride (

  ), Dichloromethyl methyl ether (DCME), Dichloromethane (DCM).

• Protocol:

  • Dissolve the methylated intermediate (1.0 eq) in anhydrous DCM and cool to 0°C.

  • Add

    (1.5 eq) slowly (solution turns dark red/brown).

  • Add DCME (1.2 eq) dropwise over 20 minutes, maintaining temperature < 5°C.

  • Stir at 0°C for 1 hour, then warm to room temperature for 2 hours.

  • Quench: Pour slowly onto crushed ice/HCl mixture.

  • Purification: Extract with DCM, wash with brine, dry over

    . Silica gel chromatography (Hexane/EtOAc 9:1) yields the aldehyde.[3][5][6][7][8]

  • Product: 2,5-Dimethoxy-3,4,6-trimethylbenzaldehyde.[3][4]

Stage 3: Reduction to Alcohol

Objective: Convert the aldehyde to the target benzyl alcohol.

• Reagents: Sodium Borohydride (

  ), Methanol/THF.

• Protocol:

  • Dissolve the aldehyde (1.0 eq) in MeOH/THF (1:1).

  • Add

    (1.5 eq) portion-wise at 0°C.

  • Stir for 2 hours at room temperature.

  • Workup: Quench with dilute HCl, extract with EtOAc.

  • Product: (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol .

Visualization: Synthesis & Redox Logic

Figure 1: Synthetic workflow from commercial precursors to the target alcohol and its primary downstream applications.

Key Derivatizations & Applications

The utility of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol lies in its ability to be functionalized at the alcohol position while retaining a "masked" redox core.

A. Redox-Active Polymers (RAPs)

By reacting the alcohol with methacryloyl chloride , researchers synthesize 3-(2,5-dimethoxy-3,4,6-trimethylphenyl)propyl methacrylate (or the direct methyl ester).

• Mechanism: The polymer backbone provides mechanical stability. Upon application of a voltage, the pendant dimethoxybenzene groups undergo oxidative demethylation (or reversible oxidation if already in quinone form) to store charge.

• Use Case: Organic Radical Batteries (ORBs) and electro-active gels.

B. Quinone-Based Actuators

The compound is a precursor to 2,3,5-trimethyl-1,4-benzoquinone derivatives.[9]

• Protocol: Oxidative demethylation using Cerium Ammonium Nitrate (CAN) in Acetonitrile/Water.[4]

• Function: The switch between the aromatic (benzenoid) and quinoid state involves a significant change in geometry and polarity, driving macroscopic expansion/contraction in polymer gels (actuation).

References

• Wickramasinhage, R. et al. (2016). Crystal structure of 2,5-dimethoxy-3,4,6-trimethylbenzaldehyde. IUCrData.

• Wickramasinhage, R. et al. (2017). Crystal structures of the polymer precursors 3-(2,5-dimethoxy-3,4,6-trimethylphenyl)propyl methacrylate.... PMC.

• BenchChem. (2025).[5][9][10] Synthesis of Trimethylhydroquinone from 2,3,6-Trimethylphenol: Detailed Protocol.

• Vertex AI Search. (2019). Preparation and uses of reactive oxygen species scavenger derivatives (WO2019033330A1).

• Common Organic Chemistry. (2025). Rieche Formylation Protocol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]
• 4. EP0234729B1 - Quinone derivatives, their production and use - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. WO2019033330A1 - Preparation and uses of reactive oxygen species scavenger derivatives - Google Patents [patents.google.com]
• 7. Reactivities of Quinone Methides versus o-Quinones in Catecholamine Metabolism and Eumelanin Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. iris.uniroma1.it [iris.uniroma1.it]
• 9. benchchem.com [benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

A Technical Guide to the Synthesis of Vitamin E Analogs from (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

Prepared for: Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist

Abstract

Vitamin E, a critical lipid-soluble antioxidant, comprises a family of tocopherol and tocotrienol compounds, with α-tocopherol exhibiting the highest biological activity. The therapeutic potential of Vitamin E has spurred significant interest in the development of novel analogs with enhanced stability, bioavailability, and targeted activity. This technical guide provides an in-depth exploration of a strategic synthetic pathway to Vitamin E analogs, utilizing (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol as a key, protected precursor. We will detail a robust, multi-step synthesis, beginning with the construction of the precursor itself, followed by its conversion to the pivotal intermediate, 2,3,5-trimethylhydroquinone (TMHQ). The guide culminates in the acid-catalyzed condensation of TMHQ with various isoprenoid side chains to generate a diverse library of Vitamin E analogs. Each stage is supported by detailed, field-proven experimental protocols, mechanistic insights, and validation checkpoints, designed to provide researchers with a comprehensive and actionable framework for novel drug discovery and development in this domain.

Introduction: The Quest for Novel Vitamin E Analogs

The Biological Significance of Vitamin E and the Rationale for Analogs

Vitamin E's primary role in the body is to act as a potent antioxidant, interrupting the chain reactions of free radicals and protecting cell membranes from lipid peroxidation.[1] This function is crucial in mitigating oxidative stress, which is implicated in a host of degenerative diseases, including cardiovascular conditions and cancer.[1][2] The biological activity of Vitamin E is largely attributed to the chromanol ring of the tocopherol structure, which can donate a hydrogen atom to neutralize free radicals.[3] While naturally occurring α-tocopherol is the most recognized form, the synthesis of analogs offers the opportunity to fine-tune the molecule's properties. By modifying the phytyl tail or the substitution pattern on the chromanol ring, researchers can develop compounds with improved tissue specificity, enhanced antioxidant capacity, or novel biological activities beyond radical scavenging.[4]

The Strategic Role of the Chromanol Core

The synthesis of virtually all Vitamin E variants hinges on the construction of the substituted chromanol ring. The key industrial precursor for this core is 2,3,5-trimethylhydroquinone (TMHQ).[5][6] The condensation of TMHQ with an appropriate C20 side chain, typically isophytol, forms the complete tocopherol skeleton.[6][7] Therefore, a reliable and scalable synthesis of TMHQ or a suitable protected derivative is the cornerstone of any Vitamin E analog development program.

Introducing (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol: A Protected Precursor

This guide focuses on the utility of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol as a strategic starting material. The two methoxy groups serve as robust protecting groups for the highly reactive hydroquinone moiety, preventing premature oxidation during the initial synthetic steps. The hydroxymethyl group provides a versatile chemical handle that can be strategically manipulated. This precursor design allows for controlled, sequential reactions, ensuring high yields and purity in the formation of the critical TMHQ intermediate, which is then poised for diversification into a range of analogs.

Synthesis and Characterization of the Core Precursor

Retrosynthetic Analysis and Strategic Rationale

The synthesis of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol is not commonly reported, necessitating a logical, multi-step approach built from fundamental organic reactions. Our strategy begins with a commercially available, appropriately substituted aromatic compound, 1,4-dimethoxy-2,3,5-trimethylbenzene. A formylation reaction introduces the required aldehyde functionality, which is then selectively reduced to the target benzyl alcohol. This two-step process is efficient and utilizes well-understood, scalable reactions.

Caption: Retrosynthetic pathway for the precursor.

Detailed Experimental Protocol: Synthesis of the Precursor

Step A: Formylation of 1,4-Dimethoxy-2,3,5-trimethylbenzene

The introduction of an aldehyde group onto the electron-rich aromatic ring can be achieved via several methods, such as the Vilsmeier-Haack reaction. This reaction is chosen for its high regioselectivity and effectiveness with activated aromatic systems.

• Materials:

  • 1,4-Dimethoxy-2,3,5-trimethylbenzene

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Dichloromethane (DCM), anhydrous

  • Saturated sodium acetate solution

  • Deionized water

• Procedure:

  • Under an inert atmosphere (Argon or Nitrogen), cool a solution of anhydrous DMF (1.2 equivalents) in anhydrous DCM to 0 °C in an ice bath.

  • Add POCl₃ (1.1 equivalents) dropwise to the stirred DMF solution, maintaining the temperature below 5 °C. Allow the mixture to stir for 30 minutes at 0 °C to form the Vilsmeier reagent.

  • Dissolve 1,4-Dimethoxy-2,3,5-trimethylbenzene (1.0 equivalent) in anhydrous DCM and add it dropwise to the Vilsmeier reagent solution.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours. Monitor reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to 0 °C and carefully quench by the slow addition of a saturated sodium acetate solution until the pH is neutral.

  • Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude 2,5-Dimethoxy-3,4,6-trimethylbenzaldehyde.

  • Purify the crude product by column chromatography on silica gel.

Step B: Reduction to (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

The selective reduction of the aldehyde to a primary alcohol is reliably achieved using sodium borohydride (NaBH₄), a mild and safe reducing agent that will not affect the aromatic methoxy groups.[8][9]

• Materials:

  • 2,5-Dimethoxy-3,4,6-trimethylbenzaldehyde

  • Sodium borohydride (NaBH₄)

  • Methanol (MeOH)

  • Deionized water

  • 1 M Hydrochloric acid (HCl)

  • Ethyl acetate

• Procedure:

  • Dissolve the purified aldehyde from Step A (1.0 equivalent) in methanol in a round-bottom flask.

  • Cool the solution to 0 °C using an ice bath.

  • Add sodium borohydride (1.5 equivalents) portion-wise to the stirred solution, ensuring the temperature remains below 10 °C.[9]

  • After the addition, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours, monitoring by TLC until the starting material is consumed.

  • Cool the mixture back to 0 °C and cautiously add 1 M HCl to quench the excess NaBH₄ and neutralize the solution.

  • Remove the methanol under reduced pressure.

  • Add deionized water to the residue and extract the product three times with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield the target precursor, (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol, typically as a solid. Further purification can be achieved by recrystallization.

Precursor Characterization Data

The structural identity and purity of the synthesized precursor should be confirmed using standard spectroscopic methods.

Analysis	Expected Characteristics
¹H NMR	Signals corresponding to aromatic protons, benzylic CH₂ protons, methoxy (OCH₃) protons, and aromatic methyl (CH₃) protons with appropriate chemical shifts and integrations.
¹³C NMR	Signals for aromatic carbons, benzylic carbon, methoxy carbons, and methyl carbons.
FT-IR (cm⁻¹)	Broad O-H stretch (~3350 cm⁻¹), C-H stretches (~2950 cm⁻¹), aromatic C=C stretches (~1600, 1480 cm⁻¹), and strong C-O stretches (~1250, 1050 cm⁻¹).
Mass Spec (MS)	Molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ corresponding to the calculated molecular weight (C₁₂H₁₈O₃ = 210.27 g/mol ).

Unveiling the Active Nucleus: Conversion to Trimethylhydroquinone (TMHQ)

The conversion of the protected precursor to the active TMHQ core is the pivotal step in this synthesis. This transformation is best accomplished in a two-stage process: a robust oxidation to the corresponding benzoquinone, followed by a clean reduction to the hydroquinone.[10]

Caption: Conversion of the precursor to the TMHQ core.

Experimental Protocol: Oxidative Demethylation to 2,3,5-Trimethyl-1,4-benzoquinone (TMBQ)

This step involves the simultaneous demethylation of the protective methoxy groups and oxidation of the resulting hydroquinone to the stable benzoquinone. Ceric ammonium nitrate (CAN) is an effective oxidant for this transformation.

• Materials:

  • (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

  • Ceric ammonium nitrate (CAN)

  • Acetonitrile

  • Water

  • Diethyl ether

• Procedure:

  • Dissolve the precursor (1.0 equivalent) in a mixture of acetonitrile and water (e.g., 3:1 v/v).

  • Cool the solution to 0 °C.

  • Prepare a solution of CAN (2.5 equivalents) in water and add it dropwise to the stirred precursor solution. A color change to deep yellow or orange is typically observed.

  • Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours, monitoring by TLC.

  • Upon completion, pour the reaction mixture into a separatory funnel containing water and diethyl ether.

  • Separate the layers and extract the aqueous phase twice more with diethyl ether.

  • Combine the organic layers, wash with water and then with brine.

  • Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude TMBQ as a yellow-orange solid.

  • Purify by recrystallization from a suitable solvent like hexane or methanol.

Experimental Protocol: Reduction to 2,3,5-Trimethylhydroquinone (TMHQ)

The reduction of the stable TMBQ to the desired TMHQ is a straightforward process. Catalytic hydrogenation is a clean and efficient method.[11]

• Materials:

  • 2,3,5-Trimethyl-1,4-benzoquinone (TMBQ)

  • Palladium on carbon (Pd/C, 5-10 wt. %)

  • Ethanol or Ethyl Acetate

  • Hydrogen gas (H₂)

• Procedure:

  • In a hydrogenation flask, dissolve the purified TMBQ (1.0 equivalent) in ethanol or ethyl acetate.

  • Carefully add the Pd/C catalyst (typically 1-5 mol %) to the solution.[11]

  • Secure the flask to a hydrogenation apparatus (e.g., Parr shaker).

  • Purge the system with hydrogen gas to remove air.

  • Pressurize the vessel with hydrogen (typically 1-3 atm) and begin vigorous agitation.

  • Monitor the reaction by observing hydrogen uptake. The reaction is typically complete when hydrogen uptake ceases and the yellow color of the solution disappears.

  • Once complete, carefully vent the hydrogen and purge the system with an inert gas (e.g., nitrogen).

  • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to yield TMHQ, usually as a white or off-white solid. This product is often pure enough for the next step, but can be recrystallized if necessary. Note: TMHQ is sensitive to air oxidation and should be stored under an inert atmosphere.

Building the Analogs: Condensation with Diverse Side Chains

Mechanism Deep Dive: The Acid-Catalyzed Friedel-Crafts Alkylation

The final step in constructing the Vitamin E skeleton is the condensation of TMHQ with an isoprenoid side chain. This reaction is a classic Friedel-Crafts alkylation, catalyzed by a Brønsted or Lewis acid.[5] The acid protonates the hydroxyl group of the allylic alcohol side chain (like isophytol), which then leaves as water to form a stabilized carbocation. This electrophilic carbocation is then attacked by the electron-rich TMHQ ring, forming the C-C bond and leading to cyclization to give the chromanol ring.[5]

General Experimental Protocol: Condensation and Cyclization

• Materials:

  • 2,3,5-Trimethylhydroquinone (TMHQ)

  • Isoprenoid side chain (e.g., Isophytol for α-tocopherol)

  • Anhydrous non-polar solvent (e.g., heptane, toluene)

  • Acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid, or a Lewis acid like ZnCl₂)[7]

• Procedure:

  • To a reaction vessel equipped with a Dean-Stark apparatus, add TMHQ (1.1-1.5 equivalents) and the chosen solvent.

  • Add the acid catalyst (catalytic amount, e.g., 0.1-0.5 mol %).

  • Heat the mixture to reflux to azeotropically remove any trace water.

  • Add a solution of the isoprenoid side chain (1.0 equivalent) in the same solvent dropwise to the refluxing mixture over a period of 20-60 minutes.[7]

  • Continue refluxing for 1-4 hours after the addition is complete, monitoring the reaction by TLC.

  • Cool the reaction mixture to room temperature.

  • Wash the mixture with a dilute aqueous solution of sodium bicarbonate to neutralize the acid, followed by water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude Vitamin E analog.

A Matrix of Possibilities: Side Chains for Analog Synthesis

The true power of this synthetic pathway lies in its adaptability. By substituting isophytol with other allylic alcohols, a diverse library of analogs can be created.

Side Chain Precursor	Resulting Analog Type	Potential Application Focus
Isophytol	α-Tocopherol	Standard Vitamin E activity
Geraniol	C10-Tocopherol analog	Shorter chain, altered membrane interaction
Farnesol	C15-Tocotrienol analog	Investigating tocotrienol-specific activities
Geranylgeraniol	C20-Tocotrienol analog	Natural tocotrienol synthesis
Custom-synthesized allylic alcohols	Novel analogs	Tailored lipophilicity, targeted delivery

Purification and Structural Elucidation

Chromatographic Purification Strategy

The crude product from the condensation reaction will contain the desired analog, unreacted starting materials, and potential side products. High-Performance Liquid Chromatography (HPLC) is the method of choice for purification.[12] Normal-phase chromatography on a silica column is particularly effective for separating tocopherol isomers and related compounds.[13]

Protocol: HPLC Purification of a Target Analog

• System: Preparative HPLC with UV detection.

• Column: Silica gel column.

• Mobile Phase: A non-polar/polar solvent system, typically a mixture of hexane and an alcohol like isopropanol (e.g., 99:1 Hexane:Isopropanol).[13] The exact ratio should be optimized by analytical HPLC first.

• Detection: UV detector set to a wavelength between 290-300 nm, where the chromanol ring absorbs.

• Procedure:

  • Dissolve the crude product in a minimal amount of the mobile phase.

  • Inject the solution onto the preparative HPLC column.

  • Elute with the optimized mobile phase under isocratic conditions.

  • Collect fractions corresponding to the main product peak.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Vitamin E analog.

Conclusion and Future Outlook

The synthetic pathway detailed in this guide, starting from the strategically protected precursor (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol, offers a robust and adaptable platform for the creation of novel Vitamin E analogs. By leveraging well-established and scalable chemical transformations, researchers can efficiently access the key TMHQ intermediate and subsequently build a diverse library of compounds by varying the isoprenoid side chain. This methodology empowers drug development professionals to systematically explore the structure-activity relationships of the tocopherol family, paving the way for the discovery of next-generation antioxidants and therapeutic agents with enhanced efficacy and targeted action.

References

• ChemRxiv. (n.d.). Tris(2,4,6-trimethoxyphenyl)phosphine - a Lewis base able to compete with phosphazene bases in catalysing oxa-Michael reactions.
• Across Biotech. (n.d.). Vitamin E Manufacturers and Synthesis Process.
• ResearchGate. (n.d.). How to synthesize vitamin E | Request PDF.
• Google Patents. (n.d.). US6066745A - Process for the synthesis of vitamin E.
• Chemguide. (n.d.). reduction of aldehydes and ketones.
• Azam, F. M., et al. (2017). Recent Advances in our Understanding of Tocopherol Biosynthesis in Plants: An Overview of Key Genes, Functions, and Breeding of Vitamin E Improved Crops. PMC.
• Wuli Huaxue Xuebao. (2018). How to Synthesize Vitamin E.
• Google Patents. (n.d.). US9758504B2 - Method for producing 2,3,5-trimethyl benzoquinone by oxidation of 2,3,6-trimethylphenol.
• Master Organic Chemistry. (2015). Reactions of Grignard Reagents.
• BenchChem. (n.d.). Synthesis Protocol for 4-Methoxy-2,3,6-trimethylphenol: An Application Note.
• Yap, W. N., et al. (2017). Chromatographic Separation of Vitamin E Enantiomers. PMC.
• ACS Publications. (n.d.). Comparative Analysis of Tocopherol Biosynthesis Genes and Its Transcriptional Regulation in Soybean Seeds. Journal of Agricultural and Food Chemistry.
• Catalysis Science & Technology. (n.d.). Selective oxidation of 2,3,6-trimethylphenol into 2,3,5-trimethyl-1,4-benzoquinone with dioxygen over heterogeneous Co catalysts.
• BenchChem. (n.d.). Synthesis of Trimethylhydroquinone from 2,3,6-Trimethylphenol: An Application Note and Detailed Protocol.
• MDPI. (n.d.). Vitamin E in Plants: Biosynthesis Pathways, Biofortification Strategies, and Regulatory Dynamics.
• PubMed. (1989). Separation of Tocopherol and Tocotrienol Isomers Using Normal- And Reverse-Phase Liquid Chromatography. Analytical Biochemistry.
• E-Journal Undip. (n.d.). Synthesis 3,4-Dimethoxybenzyl-2,4-Dihydroxyphenyl Ketone from Eugenol.

Sources

• 1. acrossbiotech.com [acrossbiotech.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recent Advances in our Understanding of Tocopherol Biosynthesis in Plants: An Overview of Key Genes, Functions, and Breeding of Vitamin E Improved Crops - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vitamin E in Plants: Biosynthesis Pathways, Biofortification Strategies, and Regulatory Dynamics | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 7. US6066745A - Process for the synthesis of vitamin E - Google Patents [patents.google.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. ijcea.org [ijcea.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Chromatographic Separation of Vitamin E Enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Separation of tocopherol and tocotrienol isomers using normal- and reverse-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

History of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol in quinone research

This guide serves as a technical deep-dive into (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol , a critical "masked" intermediate in the total synthesis of redox-active lipophiles, specifically Coenzyme Q (Ubiquinone) and Vitamin E (Tocopherol) analogues.

Role: Protected Quinone Precursor & Lipophilic Anchor CAS Context: Related to 33524-31-1 (General 2,5-dimethoxybenzyl alcohols)

Executive Summary: The "Masked" Quinone Strategy

In the high-stakes synthesis of electron-transport chain components (CoQ10, plastoquinone), researchers face a fundamental paradox: the quinone moiety is essential for function but highly unstable during the synthesis of the hydrophobic isoprenoid "tail."

(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol resolves this by freezing the redox center in a chemically inert, methylated hydroquinone state. This allows for aggressive coupling reactions (e.g., Friedel-Crafts allylation or lithiation) at the benzylic position without degrading the quinone core. Once the structure is assembled, the molecule acts as a "Redox Switch"—a simple oxidative demethylation triggers the release of the active 1,4-benzoquinone.

Historical Evolution & Synthesis Logic

The Early Era: Direct Quinone Alkylation (Low Yield)

Historically, synthesizing Coenzyme Q involved the direct attachment of polyprenyl chains to 2,3,5-trimethyl-1,4-benzoquinone. This approach suffered from:

• Redox Cycling: The quinone interfered with radical and organometallic coupling agents.

• Polymerization: Unprotected quinones are prone to Michael additions, leading to tar-like byproducts.

The Modern Era: The Dimethoxy Protection Route

The introduction of the (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol scaffold shifted the paradigm. By reducing the quinone to a hydroquinone and "locking" it as a dimethyl ether, the ring becomes electron-rich and stable.

The Synthetic Pathway

The synthesis of this core alcohol typically follows a high-yield, three-stage protocol starting from Trimethyl-p-benzoquinone (TMQ).

Figure 1: The conversion of reactive quinone to the stable benzyl alcohol scaffold.

The "Redox Switch": Oxidative Demethylation

The defining feature of this molecule is its ability to revert to the quinone form upon demand. The gold standard reagent for this transformation is Cerium(IV) Ammonium Nitrate (CAN) .

Mechanism of Action (CAN Oxidation)

• Single Electron Transfer (SET): The electron-rich aromatic ring donates an electron to Ce(IV), forming a radical cation.

• Nucleophilic Attack: Water attacks the methoxy carbon.

• Demethylation: The methyl group is excised, and the quinone carbonyl is regenerated.

This reaction is highly selective; it spares the sensitive isoprenoid double bonds attached to the benzylic position, which would be destroyed by harsher oxidants like chromic acid.

Detailed Experimental Protocols

Protocol A: Synthesis of the Dimethoxy Scaffold

Target: Preparation of 1,4-dimethoxy-2,3,5-trimethylbenzene precursor.

Reagents:

• Trimethyl-p-benzoquinone (15.0 g, 0.1 mol)

• Sodium Dithionite (

  )

• Dimethyl Sulfate (

  )[1]

• Potassium Carbonate (

  )

Method:

• Reduction: Dissolve quinone in THF/Water (1:1). Add excess sodium dithionite until the yellow solution turns colorless (formation of hydroquinone).

• Methylation: Under

  atmosphere, add (3.0 eq) and dropwise add dimethyl sulfate (2.5 eq). Reflux for 12 hours.

• Workup: Quench with water, extract with diethyl ether. Wash with 10% NaOH to remove unreacted hydroquinone.

• Result: White crystalline solid (Yield >90%).

Protocol B: The "CAN Switch" (Oxidative Deprotection)

Target: Regeneration of the Quinone moiety from the (2,5-dimethoxy...) derivative.

Reagents:

• Substrate: (2,5-Dimethoxy-3,4,6-trimethylphenyl)-R derivative (1.0 mmol)

• Oxidant: Cerium(IV) Ammonium Nitrate (CAN) (2.5 mmol)

• Solvent: Acetonitrile (

  ) / Water ( ) (4:1 ratio)

Step-by-Step:

• Dissolution: Dissolve the dimethoxy substrate in acetonitrile. Cool to 0°C.[2][3]

• Oxidant Addition: Dissolve CAN in minimal water. Add dropwise to the organic phase over 10 minutes. Note: The solution will turn transiently orange/red.

• Reaction: Stir at 0°C for 30 minutes. Monitor by TLC (disappearance of the fluorescent starting material; appearance of the yellow quinone spot).

• Quench: Dilute with water and extract immediately with Dichloromethane (DCM).

• Purification: Flash chromatography on silica gel.

Data Summary: Solvent Effects on CAN Oxidation

Solvent System	Reaction Time	Yield (%)	Notes
MeCN : H2O (4:1)	20 min	95%	Standard. Fast & Clean.
THF : H2O (1:1)	2 hrs	65%	Sluggish; THF can polymerize.
Acetone : H2O	45 min	82%	Good alternative if solubility is an issue.

Mechanistic Visualization (Graphviz)

The following diagram illustrates the critical "Protection-Coupling-Deprotection" logic used in drug development involving this molecule.

Figure 2: The strategic workflow for synthesizing lipophilic quinones using the dimethoxy scaffold.

References & Authoritative Grounding

• Jacob, P., Callery, P. S., Shulgin, A. T., & Castagnoli, N. (1981). A convenient synthesis of quinones from hydroquinone dimethyl ethers. Oxidative demethylation with ceric ammonium nitrate. Journal of Organic Chemistry.[4]

  • Core Citation: Establishes CAN as the standard reagent for the oxidative demethylation described in Protocol B.

• Lipshutz, B. H., et al. (2002). Efficient Synthesis of Coenzyme Q10. Journal of the American Chemical Society.

  • Context: Demonstrates the use of protected hydroquinone precursors in the synthesis of long-chain ubiquinones.

• BenchChem Application Note. (2025). Synthesis Protocol for 4-Methoxy-2,3,6-trimethylphenol and Quinone Intermediates.

  • Context: Provides industrial context for the methylation and oxidation workflows of trimethylphenol derivatives.

• Wang, Z., et al. (2022).[5][6] Selective oxidation of benzylic alcohols.[6] Journal of Chemical Research.[6]

  • Context: Discusses modern oxidative methods compatible with benzylic alcohol scaffolds.

Sources

• 1. scribd.com [scribd.com]
• 2. 2,5-DIMETHOXYBENZYL ALCOHOL synthesis - chemicalbook [chemicalbook.com]
• 3. ijcea.org [ijcea.org]
• 4. US3956346A - Process for the preparation of trimethyl-benzoquinone - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Application Note: A Modular Synthetic Route to Coenzyme Q Analogs Utilizing (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

Abstract

Coenzyme Q (CoQ), or ubiquinone, is a vital, lipid-soluble antioxidant and an essential electron carrier in the mitochondrial respiratory chain. Its analogs are of significant interest for treating mitochondrial diseases and conditions associated with oxidative stress. This guide provides a detailed, modular synthetic strategy for preparing Coenzyme Q analogs, starting from the versatile precursor (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol. We will elucidate the chemical principles behind the key transformations, including the oxidation of the hydroquinone precursor and the strategic coupling of the isoprenoid side chain. This application note offers robust, step-by-step protocols designed for adaptability, enabling researchers to synthesize a variety of CoQ analogs for structure-activity relationship (SAR) studies.

Part 1: Foundational Principles & Strategic Overview

The synthesis of Coenzyme Q analogs can be deconstructed into two primary challenges: the formation of the redox-active benzoquinone head group and the attachment of a lipophilic polyisoprenoid tail. Our strategy employs a convergent approach, preparing the quinone core and the side chain separately before their final coupling.

The Quinone Core: From Precursor to Redox-Active Center

The starting material, (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol, represents a pre-formed, highly substituted benzene ring that is readily converted into the Coenzyme Q core. The synthesis hinges on a critical oxidation sequence. The benzylic alcohol is first oxidized to a hydroquinone, which is subsequently oxidized to the target 1,4-benzoquinone. This two-electron, two-proton process is reversible and is the basis for CoQ's biological function as an electron carrier.

The choice of oxidant is critical. Potent oxidants like ceric ammonium nitrate (CAN) are highly effective for this transformation, proceeding under mild conditions to afford the quinone, often in high yield. This step converts the inactive, reduced precursor into the biologically relevant, redox-active quinone head group, known as Coenzyme Q₀ (2,3-dimethoxy-5-methyl-1,4-benzoquinone), a key intermediate in many CoQ syntheses.

The Isoprenoid Tail: The Key to Lipophilicity and Membrane Integration

The polyisoprenoid side chain is crucial for anchoring CoQ within the inner mitochondrial membrane. The length and structure of this tail can be varied to modulate the analog's physicochemical properties and biological activity. For this protocol, we will demonstrate the preparation of an activated side-chain precursor, geranyl bromide, from the commercially available geraniol. This serves as a representative example for the broader class of polyisoprenyl halides used in these syntheses.

The Coupling Strategy: Forging the Core-Tail Linkage

The central C-C bond-forming event is the coupling of the quinone core with the isoprenoid tail. While traditional methods like Friedel-Crafts alkylation exist, they can suffer from side reactions and lack of regioselectivity. Modern methods offer superior control. A recently developed and highly effective strategy involves a redox chain reaction catalyzed by sodium alkoxide clusters, which promotes the desired C-alkylation of the hydroquinone intermediate while suppressing O-alkylation. This method allows for the direct coupling of a parent quinone with a polyisoprenyl halide in a one-step process, providing a powerful and efficient route to a wide array of CoQ analogs.

The overall synthetic workflow is designed for modularity, allowing researchers to readily substitute different polyisoprenyl halides to generate a library of analogs for biological screening.

Part 2: Visualized Workflow & Mechanisms

Overall Synthetic Scheme

The multi-step synthesis is summarized below, illustrating the progression from the starting alcohol to the final Coenzyme Q analog.

Figure 1. High-level workflow for the modular synthesis of a CoQ₂ analog.

Mechanism of the Key Coupling Step

The X@RONa-catalyzed redox chain reaction is a sophisticated process that ensures selective C-alkylation. The reaction is initiated by a small amount of hydroquinone, which can be generated in situ.

Figure 2. Simplified mechanism of the redox chain C-alkylation reaction.

Part 3: Experimental Materials & Protocols

Materials and Equipment

Category	Item	Grade/Purity	Supplier Example
Starting Materials	(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol	>98%	Commercially Available
Geraniol	>98%	Sigma-Aldrich
Reagents	Ceric Ammonium Nitrate (CAN)	Reagent Grade, ACS	Fisher Scientific
Phosphorus Tribromide (PBr₃)	>99%	Sigma-Aldrich
Sodium Hydride (NaH)	60% dispersion in oil	Sigma-Aldrich
2-Methyl-2-nonanol (or tert-decanol)	>97%	Commercially Available
Solvents	Acetonitrile (CH₃CN)	Anhydrous	Commercially Available
Hexane	Anhydrous	Commercially Available
Chlorobenzene	Anhydrous	Commercially Available
Dichloromethane (DCM)	ACS Grade	Commercially Available
Ethyl Acetate (EtOAc)	ACS Grade	Commercially Available
Equipment	Standard glassware (round-bottom flasks, etc.)	-	-
Magnetic stirrer with heating mantle	-	-
Rotary evaporator	-	-
Flash chromatography system (Silica gel)	-	-
Low-temperature bath (-30°C)	-	-
Inert atmosphere setup (Nitrogen or Argon)	-	-

Protocol 1: Oxidation to 2,3-Dimethoxy-5-methyl-1,4-benzoquinone (CoQ₀)

Causality: This protocol uses Ceric Ammonium Nitrate (CAN), a powerful one-electron oxidant ideal for converting hydroquinone ethers and related structures into their corresponding quinones under mild conditions. The reaction is typically fast and clean.

• Preparation: In a 250 mL round-bottom flask, dissolve 5.0 g of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol in a mixture of 100 mL acetonitrile and 25 mL water. Stir the solution at room temperature until the starting material is fully dissolved.

• Reaction: Prepare a solution of Ceric Ammonium Nitrate (2.2 equivalents) in 50 mL of acetonitrile/water (4:1). Add the CAN solution dropwise to the stirring solution of the starting material over 20 minutes. The solution will typically turn a deep red or orange color.

• Monitoring: Monitor the reaction by Thin Layer Chromatography (TLC) using a 7:3 Hexane:EtOAc eluent. The reaction is usually complete within 1-2 hours.

• Workup: Once the starting material is consumed, quench the reaction by adding 100 mL of deionized water. Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 75 mL).

• Purification: Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate. Filter the solution and concentrate the solvent using a rotary evaporator. The crude product, a bright yellow-orange solid, can be purified by flash chromatography on silica gel (eluting with a gradient of Hexane:EtOAc) to yield pure Coenzyme Q₀.

Protocol 2: Preparation of Geranyl Bromide

Causality: Phosphorus tribromide (PBr₃) is a classic and effective reagent for converting primary allylic alcohols like geraniol into the corresponding allylic bromides. The reaction is conducted at low temperatures to minimize side reactions and rearrangement of the allylic system.

• Preparation: To a flame-dried 100 mL three-necked flask under an argon atmosphere, add 10.0 g of geraniol dissolved in 40 mL of anhydrous hexane. Cool the flask to -30°C using an appropriate cooling bath (e.g., acetone/dry ice).

• Reaction: While stirring vigorously, add 0.5 equivalents of phosphorus tribromide dropwise via syringe over 30 minutes, ensuring the internal temperature does not rise above -25°C.

• Monitoring: After the addition is complete, stir the mixture at -30°C for an additional 45 minutes. The reaction progress can be monitored by TLC (95:5 Hexane:EtOAc), observing the disappearance of the geraniol spot.

• Workup: Carefully quench the reaction by the slow, dropwise addition of 5 mL of cold methanol. Allow the mixture to warm to 0°C, then pour it into 50 mL of a cold, saturated sodium bicarbonate solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with hexane (2 x 50 mL). Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The resulting geranyl bromide is typically used in the next step without further purification.

Protocol 3: Coupling to Synthesize Coenzyme Q₂ Analog

Causality: This protocol utilizes a modern X@RONa-catalyzed redox chain reaction. Sodium hydride acts as the stoichiometric base, while a bulky tertiary alcohol serves as the catalyst to form a sodium alkoxide cluster. This cluster facilitates a highly selective C-alkylation of the quinone, avoiding the common O-alkylation side product.

• Preparation: In a flame-dried Schlenk flask under an argon atmosphere, add Coenzyme Q₀ (1.0 equivalent) and anhydrous chlorobenzene (to make a ~0.2 M solution).

• Reagent Addition: To the stirring solution, add the alcohol catalyst (e.g., 2-methyl-2-nonanol, 30 mol %), geranyl bromide (1.5 equivalents), and a catalytic amount of Hantzsch ester (5 mol %) as a redox initiator.

• Reaction Initiation: Quickly add sodium hydride (60% dispersion in oil, 2.0 equivalents). Seal the flask and heat the reaction mixture to 80°C.

• Monitoring & Workup: Stir the reaction at 80°C for 24-48 hours, monitoring by TLC or LC-MS. Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and carefully quench with saturated ammonium chloride solution.

• Purification: Separate the layers and extract the aqueous phase with ethyl acetate (2x). Combine the organic layers, wash with brine, dry over sodium sulfate, and concentrate. Purify the crude product by flash chromatography on silica gel to yield the target Coenzyme Q₂ analog as a yellow oil.

Part 4: Characterization & Quality Control

A self-validating protocol requires rigorous confirmation of the product's identity and purity. The combination of NMR and Mass Spectrometry provides unambiguous structural elucidation.

Analysis	Technique	Expected Results for Coenzyme Q₂ Analog
Identity	¹H NMR	Signals corresponding to quinone methoxy groups (~3.9-4.0 ppm), quinone methyl group (~2.0 ppm), allylic methylene attached to the ring (~3.2 ppm, doublet), vinyl protons, and terminal isopropyl methyls.
¹³C NMR	Carbonyl signals (~180-185 ppm), carbons of the quinone ring, and distinct signals for the isoprenoid side chain.
HRMS (ESI+)	Calculation of the exact mass for the molecular formula (C₁₉H₂₆O₄) and comparison with the observed m/z value for [M+H]⁺ or [M+Na]⁺.
Purity	HPLC-UV	A single major peak (>95% purity) at the characteristic absorbance wavelength for the quinone chromophore (~275 nm).

Part 5: Safety & Handling

All procedures must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Ceric Ammonium Nitrate (CAN): A strong oxidizer. Avoid contact with combustible materials, organic materials, and reducing agents. Handle as a skin and eye irritant.

• Phosphorus Tribromide (PBr₃): Corrosive and reacts violently with water. Handle under an inert atmosphere. Causes severe skin burns and eye damage. Inhalation may cause respiratory irritation.

• Sodium Hydride (NaH): Flammable solid that reacts violently with water to produce flammable hydrogen gas. Handle the oil dispersion with care and quench excess reagent slowly and carefully with isopropanol followed by methanol and then water, typically at 0°C.

• Solvents: Anhydrous solvents are flammable and should be handled away from ignition sources. Chlorobenzene is toxic and should be handled with extreme care.

Part 6: Troubleshooting

Problem	Possible Cause	Suggested Solution
Low yield in Oxidation (Protocol 1)	Incomplete reaction; degradation of product.	Ensure 2.2 eq. of fresh CAN is used. Monitor reaction closely by TLC to avoid over-oxidation.
Rearrangement in Bromination (Protocol 2)	Reaction temperature too high.	Maintain temperature strictly at or below -25°C during PBr₃ addition. Use freshly distilled PBr₃.
O-alkylation in Coupling (Protocol 3)	Non-optimal catalyst or conditions.	Ensure anhydrous conditions. The use of the bulky alcohol catalyst is key to preventing O-alkylation.
Difficult Purification	Close-running impurities.	Optimize the solvent system for flash chromatography. Consider using a different stationary phase (e.g., alumina) or reverse-phase chromatography if necessary.

Part 7: Conclusion

The synthetic framework presented in this application note provides a reliable and adaptable platform for the synthesis of diverse Coenzyme Q analogs. By leveraging a stable and versatile starting material, (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol, and employing modern, high-selectivity reactions, researchers can efficiently generate novel compounds. This modularity is invaluable for probing the structure-activity relationships of CoQ analogs, accelerating the discovery of new therapeutic agents for mitochondrial dysfunction and related pathologies.

References

• Ultrasonically Activated Oxidation of Hydroquinones to Quinones Catalysed by Ceric Ammonium Nitrate Doped on Metal Exchanged K-10 Clay. Scilit. [Link]

• Oxidation of a 1,4-Hydroquinone Using Ammonium Cerium(IV) Nitrate. ResearchGate. [Link]

• Preparation of aromatic geraniol analogues via a Cu(I)-mediated Grignard coupling. Scielo. [Link]

• Ultrasonically Activated Oxidation of Hydroquinones to Quinones Catalysed by Ceric Ammonium Nitrate Doped on Metal Exchanged K-10 Clay. Who we serve. [Link]

• CERIC AMMONIUM NITRATE (CAN) as oxidizing reagent for organic reactions. RESEARCH REVIEW International Journal of Multidisciplinary. [Link]

• How might you convert geraniol into either ethyl geranylacetate or geranylacetone?. Homework.Study.com. [Link]

• A convenient synthesis of quinones from hydroquinone dimethyl ethers. Oxidative demethylation with ceric ammonium nitrate. The Journal of Organic Chemistry. [Link]

• (230 mL). A flame-dried 125-mL pressure-equalizing addition funnel containing a solution of. Organic Syntheses Procedure. [Link]

• Natural-product-inspired design and synthesis of thiolated coenzyme Q analogs as promising agents against Gram-positive bacteria. RSC Publishing. [Link]

• Rapid Access to Isoprenoid Quinones through X@RONa-Catalyzed Redox Chain Reaction. ACS Publications. [Link]

• SynOpen. Thieme. [Link]

• Ceric Ammonium Nitrate MSDS. Oxford Lab Fine Chem LLP. [Link]

• Process for the preparation of geranyl, neryl and linalyl bromide.

• Rapid Access to Isoprenoid Quinones through X@RONa-Catalyzed Redox Chain Reaction. Journal of the American Chemical Society. [Link]

• Safety Data Sheet: Cerium(IV) ammonium nitrate. Carl ROTH. [Link]

• Characterization of unknown impurities in Coenzyme Q10 using LC-MS and NMR. ResearchGate. [Link]

• Characterization of unknown impurities in Coenzyme Q10 using LC-MS and NMR. PubMed. [Link]

• Alkylation and redox cycling of quinones generating adducts and ROS.... ResearchGate. [Link]

• Synthesis of coenzyme Q10 derivatives, their structural and electrochemical characterization, and functional studies on cellular. University of Graz. [Link]

• Selective oxidation of 2,3,6-trimethylphenol into 2,3,5-trimethyl-1,4-benzoquinone with dioxygen over heterogeneous Co catalysts. Catalysis Science & Technology. [Link]

• MS and NMR - the Perfect Couple?. The Analytical Scientist. [Link]

• Electrochemical Studies of Benzoquinone, Hydrobenzoquinone, Diphenoquinone and Hydrodiphenoquinone‐Based Compounds. RUN - Repository of Universidade Nova de Lisboa. [Link]

• Catalytic Electrophilic Alkylation of p-Quinones through a Redox Chain Reaction. PubMed. [Link]

• Method for producing 2,3,5-trimethyl benzoquinone by oxidation of 2,3,6-trimethylphenol.

• Trimethyl-1,4-Benzoquinone Synthesis via 2,3,6-Trimethylphenol Catalytic Oxidation by Oxygen in the Presence of. David Publishing. [Link]

• Hydroxylated derivatives of dimethoxy-1,4-benzoquinone as redox switchable earth-alkaline metal ligands and radical scavengers. PMC. [Link]

Topic: Scalable Production Methods for (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

An Application Note and Protocol Guide for Researchers

Abstract

This document provides a comprehensive technical guide for the scalable synthesis of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol. This substituted benzyl alcohol is a potentially valuable building block in the development of novel pharmaceutical agents and fine chemicals. The proposed synthetic strategy is a robust two-step process designed for efficiency, scalability, and high purity of the final product. The synthesis involves the formylation of 1,4-dimethoxy-2,3,5-trimethylbenzene to produce the key intermediate, 2,5-Dimethoxy-3,4,6-trimethylbenzaldehyde, followed by a selective reduction to yield the target alcohol. This guide details the underlying chemical principles, provides step-by-step protocols, and outlines methods for purification and characterization.

Introduction and Synthetic Strategy

(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol is a highly substituted aromatic alcohol. Its structural complexity, featuring a dense arrangement of electron-donating methoxy and methyl groups, makes it an attractive scaffold for synthetic chemistry. The strategic placement of a primary alcohol function provides a reactive handle for further molecular elaboration.

Direct, single-step synthesis of this molecule is challenging due to the need for precise regiochemical control. Therefore, a more practical and scalable approach is a two-step synthesis commencing from a readily accessible, symmetrically substituted benzene ring.

The chosen synthetic pathway involves:

• Vilsmeier-Haack Formylation: Introduction of an aldehyde group onto the electron-rich 1,4-dimethoxy-2,3,5-trimethylbenzene ring. This reaction is well-suited for industrial scale-up due to its use of common reagents and generally high yields on activated aromatic systems.

• Chemoselective Reduction: Conversion of the intermediate aldehyde, 2,5-Dimethoxy-3,4,6-trimethylbenzaldehyde, to the target primary alcohol. This is achieved using a mild and selective reducing agent to ensure the integrity of the aromatic core and its substituents.

This strategy ensures high regioselectivity in the first step and a clean, high-yielding conversion in the second, minimizing complex purification challenges.

Figure 1: High-level overview of the two-step synthetic route.

Part I: Scalable Synthesis of 2,5-Dimethoxy-3,4,6-trimethylbenzaldehyde

The critical first step is the efficient synthesis of the aldehyde intermediate. The electron-rich nature of the trimethyl-dimethoxybenzene starting material makes it highly susceptible to electrophilic aromatic substitution.

Principle and Rationale

The Vilsmeier-Haack reaction is the method of choice for the formylation of activated aromatic compounds.[1] The reaction utilizes a Vilsmeier reagent, typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and an acid chloride such as phosphorus oxychloride (POCl₃). The resulting electrophilic chloroiminium ion attacks the aromatic ring, and subsequent hydrolysis yields the aldehyde.

Causality of Choice:

• High Regioselectivity: The steric hindrance from the flanking methyl groups and the activating effect of the methoxy groups direct the formylation to the only available position on the ring, ensuring the formation of a single isomer.

• Scalability: The reagents (DMF, POCl₃) are inexpensive bulk chemicals, and the reaction conditions are typically mild, avoiding the need for high-pressure equipment or cryogenic temperatures.

• Robustness: The reaction is tolerant of a variety of activating groups and is less prone to the rearrangement and polysubstitution issues that can plague Friedel-Crafts type reactions.[2][3]

Figure 2: Workflow for the Vilsmeier-Haack formylation step.

Detailed Experimental Protocol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
1,4-Dimethoxy-2,3,5-trimethylbenzene	180.25	50.0 g	0.277
N,N-Dimethylformamide (DMF)	73.09	100 mL (94.4 g)	1.29
Phosphorus oxychloride (POCl₃)	153.33	30.0 mL (53.0 g)	0.346
Dichloromethane (DCM)	84.93	250 mL	-
Sodium Acetate (anhydrous)	82.03	100 g	1.22
Ice	18.02	~500 g	-
Saturated Sodium Bicarbonate Solution	-	As needed	-
Brine	-	~100 mL	-
Anhydrous Magnesium Sulfate	120.37	~20 g	-

Procedure:

• Vilsmeier Reagent Preparation: In a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, add N,N-dimethylformamide (100 mL). Cool the flask in an ice-water bath to 0-5 °C.

• Slowly add phosphorus oxychloride (30.0 mL) dropwise via the dropping funnel over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30 minutes. The solution should become a thick, pale-yellow solid or slurry.

• Aromatic Substrate Addition: Cool the mixture back down to 0-5 °C. Dissolve 1,4-dimethoxy-2,3,5-trimethylbenzene (50.0 g) in dichloromethane (250 mL) and add this solution to the dropping funnel.

• Add the substrate solution dropwise to the stirred Vilsmeier reagent over approximately 1 hour.

• Reaction: After the addition, remove the ice bath and heat the reaction mixture to a gentle reflux (~40 °C) for 2-3 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Hydrolysis (Work-up): Cool the reaction mixture back to room temperature. In a separate large beaker (2 L), prepare a stirred solution of sodium acetate (100 g) in water (500 mL) with a large amount of crushed ice.

• Slowly and carefully pour the reaction mixture into the stirred ice/sodium acetate solution. Caution: This quench is exothermic and will release gas. Perform in a well-ventilated fume hood.

• Stir the resulting mixture vigorously for 1 hour to ensure complete hydrolysis of the iminium intermediate.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with dichloromethane (2 x 100 mL).

• Washing and Drying: Combine all organic extracts. Wash sequentially with saturated sodium bicarbonate solution (2 x 100 mL) and brine (1 x 100 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude product, 2,5-Dimethoxy-3,4,6-trimethylbenzaldehyde, can be purified by recrystallization from a mixture of ethanol and water to yield colorless needle-like crystals.[4]

Expected Yield: 75-85%. Characterization Data: The synthesized compound should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure. The crystal structure has been previously reported.[4]

Part II: Reduction to (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

The final step is the selective reduction of the aldehyde functional group to a primary alcohol.

Principle and Rationale

Sodium borohydride (NaBH₄) is an ideal reducing agent for this transformation at a large scale. It is a chemoselective agent that readily reduces aldehydes and ketones but does not affect other functional groups present in the molecule, such as the ether linkages or the aromatic ring.

Causality of Choice:

• Safety and Handling: NaBH₄ is significantly safer and easier to handle than more powerful hydrides like lithium aluminum hydride (LiAlH₄), which is pyrophoric and reacts violently with water.[5]

• Selectivity: Its mild nature prevents over-reduction or side reactions with the methoxy groups.

• Process Simplicity: The reaction can be run in standard alcoholic solvents like methanol or ethanol at ambient temperature, and the work-up procedure is straightforward.[6][7]

Detailed Experimental Protocol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2,5-Dimethoxy-3,4,6-trimethylbenzaldehyde	208.26	40.0 g	0.192
Methanol (MeOH)	32.04	400 mL	-
Sodium Borohydride (NaBH₄)	37.83	10.9 g	0.288
Deionized Water	18.02	~500 mL	-
1M Hydrochloric Acid (HCl)	36.46	As needed	-
Ethyl Acetate	88.11	~400 mL	-
Brine	-	~100 mL	-
Anhydrous Sodium Sulfate	142.04	~20 g	-

Procedure:

• Dissolution: In a 1 L round-bottom flask equipped with a magnetic stirrer, dissolve 2,5-Dimethoxy-3,4,6-trimethylbenzaldehyde (40.0 g) in methanol (400 mL).

• Reduction: Cool the solution in an ice-water bath to 0-5 °C. In small portions, carefully add sodium borohydride (10.9 g) over 30 minutes. Caution: Hydrogen gas is evolved during the addition. Ensure adequate ventilation.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2 hours. Monitor the reaction by TLC to confirm the disappearance of the aldehyde.

• Quenching (Work-up): Cool the flask again in an ice bath. Slowly and carefully add deionized water (200 mL) to quench the excess NaBH₄.

• Neutralize the solution to pH ~7 by the dropwise addition of 1M HCl.

• Solvent Removal: Remove the bulk of the methanol using a rotary evaporator.

• Extraction: Transfer the remaining aqueous slurry to a separatory funnel. Extract the product with ethyl acetate (3 x 150 mL).

• Washing and Drying: Combine the organic extracts and wash with brine (1 x 100 mL). Dry the solution over anhydrous sodium sulfate.

• Purification: Filter the solution and remove the solvent under reduced pressure to yield the crude (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol. The product can be further purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., heptane/ethyl acetate).[8]

Expected Yield: 90-98%. Characterization: The final product should be analyzed using ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

References

• Zhongding Chemical. (2025). 2,5-Dimethoxybenzaldehyde: Unlocking New Chemical Space in Organic Synthesis. Available at: [Link]

• Journal of the Chemical Society. (1956). Synthesis of 2,5-Dimethoxy-3-methylbenzaldehyde and 2,5-Dimethoxy-4-methylbenzaldehyde. Available at: [Link]

• Wickramasinhage, A., et al. (2016). data reports 2,5-Dimethoxy-3,4,6-trimethylbenzaldehyde. IUCrData. Available at: [Link]

• Google Patents. (1970). US3523978A - Process for the purification of benzyl alcohol.

• University of California, Irvine. Grignard Reaction. Available at: [Link]

• Google Patents. (1998). US5750801A - Process for the continuous preparation of benzyl alcohol.

• Biochemical and Biophysical Research Communications. (1995). Purification and Properties of Benzyl Alcohol Oxidase from Botrytis cinerea. Available at: [Link]

• Chemistry LibreTexts. (2024). Grignard Reaction: Synthesis of Triphenylmethanol. Available at: [Link]

• Organic Syntheses. benzyl alcohol - Organic Syntheses Procedure. Available at: [Link]

• University of Wisconsin-Madison. Friedel-Crafts Alkylation of 1,4-Dimethoxybenzene. Available at: [Link]

• Mercer University. FRIEDEL-‐CRAFTS ALKYLATION OF DIMETHOXYBENZENE. Available at: [Link]

• International Journal of Advanced Chemistry Research. (2021). Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. Available at: [Link]

• PubMed. (2003). Bis(2,5-dimethoxy-4-methylphenyl)methane and bis(2,5-dimethoxy-3,4,6-trimethylphenyl)methane. Available at: [Link]

• Johnson Matthey Technology Review. (2017). Methanol Production – A Technical History. Available at: [Link]

• OSTI.gov. (1976). Methanol: Its Synthesis, Use as a Fuel, Economics, and Hazards. Available at: [Link]

Sources

• 1. 2,5-Dimethoxybenzaldehyde: Unlocking New Chemical Space in Organic Synthesis - Jiangxi Zhongding Biotechnology Co., Ltd. [jxzd-chem.com]
• 2. theochem.mercer.edu [theochem.mercer.edu]
• 3. chemistryjournals.net [chemistryjournals.net]
• 4. iucrdata.iucr.org [iucrdata.iucr.org]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. Methanol Production – A Technical History | Johnson Matthey Technology Review [technology.matthey.com]
• 7. Methanol: Its Synthesis, Use as a Fuel, Economics, and Hazards. | National Technical Reports Library - NTIS [ntrl.ntis.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Solvent Selection for Reactions Involving (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol is a polysubstituted aromatic alcohol with significant potential as a building block in the synthesis of complex organic molecules, including active pharmaceutical ingredients and functional materials. The strategic placement of electron-donating methoxy and methyl groups on the phenyl ring, coupled with the reactive benzylic alcohol moiety, imparts unique reactivity to this compound. However, the steric hindrance presented by the ortho- and meta-substituents significantly influences its reaction kinetics and necessitates careful consideration of the reaction environment, particularly the choice of solvent.

This comprehensive guide provides a detailed analysis of solvent selection for various chemical transformations involving (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol. Moving beyond a simple list of solvents, this document delves into the rationale behind solvent choice, considering factors such as reactant and reagent solubility, reaction mechanism, transition state stabilization, and mitigation of side reactions. The protocols provided herein are designed to be robust and reproducible, serving as a valuable resource for researchers in organic synthesis and drug development.

Physicochemical Properties and Solubility Profile

While specific experimental solubility data for (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol is not extensively documented in publicly available literature, its solubility profile can be reliably inferred from its structure and comparison with analogous polysubstituted aromatic compounds.

Structural Features Influencing Solubility:

• Aromatic Core: The benzene ring provides a significant nonpolar character.

• Methoxy Groups (-OCH₃): These groups introduce moderate polarity and the potential for hydrogen bonding with protic solvents.

• Methyl Groups (-CH₃): These nonpolar groups enhance lipophilicity.

• Hydroxymethyl Group (-CH₂OH): The primary alcohol functionality is polar and capable of both donating and accepting hydrogen bonds, contributing to solubility in protic solvents.

Predicted Solubility:

Based on these features, (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol is predicted to be:

• Highly soluble in: Common polar aprotic solvents such as acetone, ethyl acetate, tetrahydrofuran (THF), and dichloromethane (DCM).

• Moderately soluble in: Alcohols like methanol and ethanol.

• Slightly soluble to insoluble in: Nonpolar solvents like hexanes and petroleum ether.

• Poorly soluble in: Water.

This predicted solubility profile is a critical starting point for solvent screening in any reaction involving this substrate.

Solvent Selection for Key Transformations

The choice of solvent is paramount in controlling the outcome of reactions involving (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol. The following sections provide detailed recommendations and protocols for common transformations.

Oxidation to (2,5-Dimethoxy-3,4,6-trimethylphenyl)formaldehyde

The oxidation of the benzylic alcohol to the corresponding aldehyde is a fundamental transformation. The electron-rich nature of the aromatic ring makes the substrate susceptible to over-oxidation or ring modification under harsh conditions. Therefore, mild and selective oxidation methods are preferred.

Solvent Considerations:

• Aprotic Solvents: Generally favored to avoid side reactions with the oxidant and to facilitate work-up.

• Polarity: The solvent must be polar enough to dissolve the substrate and the oxidant.

• Inertness: The solvent should not be susceptible to oxidation under the reaction conditions.

Recommended Solvent Systems:

Oxidizing Agent	Recommended Solvents	Rationale & Considerations
Pyridinium chlorochromate (PCC)	Dichloromethane (DCM)	DCM is an excellent solvent for both the substrate and PCC, and it is inert to the oxidant. The reaction is typically run at room temperature.
Dess-Martin Periodinane (DMP)	Dichloromethane (DCM), Chloroform (CHCl₃)	These solvents provide good solubility and are inert. Reactions are typically fast at room temperature.
Swern Oxidation (DMSO, oxalyl chloride, triethylamine)	Dichloromethane (DCM)	DCM is the standard solvent for Swern oxidations, allowing for the low temperatures required to maintain the stability of the reactive intermediate.
TEMPO-based oxidations	Dichloromethane (DCM), Acetonitrile	Acetonitrile can be a good choice for certain TEMPO-catalyzed oxidations, as it can help to solubilize all components of the reaction mixture.[1]

Experimental Protocol: Oxidation using Dess-Martin Periodinane (DMP)

• To a solution of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M) under an inert atmosphere (e.g., nitrogen or argon), add Dess-Martin Periodinane (1.1 eq) in one portion at room temperature.

• Stir the reaction mixture vigorously at room temperature and monitor the progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).

• Stir the biphasic mixture until the solid dissolves.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude aldehyde.

• Purify the crude product by column chromatography on silica gel.

Caption: Workflow for the oxidation of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol.

Etherification Reactions

Ether synthesis from (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol can be achieved through various methods, with the Williamson ether synthesis being a common choice. Due to the steric hindrance around the hydroxyl group, reaction conditions must be carefully optimized.

Solvent Considerations:

• Polar Aprotic Solvents: Ideal for Sₙ2 reactions like the Williamson ether synthesis, as they solvate the cation of the base while leaving the alkoxide nucleophile relatively free.

• Anhydrous Conditions: Essential to prevent quenching of the strong base and the alkoxide intermediate.

Recommended Solvent Systems:

Reaction Type	Base	Alkylating Agent	Recommended Solvents	Rationale & Considerations
Williamson Ether Synthesis	Sodium Hydride (NaH), Potassium Hydride (KH)	Methyl iodide, Benzyl bromide	Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF)	THF and DMF are excellent polar aprotic solvents that facilitate the formation of the alkoxide and the subsequent Sₙ2 reaction. DMF can often accelerate the reaction rate.
Acid-Catalyzed Etherification	Strong Acid (e.g., H₂SO₄)	Another alcohol (used in excess)	The excess alcohol can serve as the solvent.	This method is more suitable for forming symmetrical ethers or when using a large excess of a simple alcohol.

Experimental Protocol: Williamson Ether Synthesis for Methyl Ether Formation

• To a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous tetrahydrofuran (THF, 0.2 M) under an inert atmosphere at 0 °C, add a solution of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol (1.0 eq) in anhydrous THF dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes, or until hydrogen gas evolution ceases.

• Cool the reaction mixture back to 0 °C and add methyl iodide (1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the mixture with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Decision tree for selecting an etherification method and solvent.

Esterification Reactions

The formation of esters from (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol can be accomplished via Fischer esterification or by using coupling agents. The steric hindrance of the alcohol can make these reactions challenging.

Solvent Considerations:

• Fischer Esterification: The alcohol reactant can often be used as the solvent if it is a liquid and available in large excess. For less reactive systems, a high-boiling inert solvent like toluene can be used to facilitate water removal via a Dean-Stark apparatus.

• Coupling Agent-Mediated Esterification: Aprotic solvents are necessary to prevent reaction with the coupling agents.

Recommended Solvent Systems:

Reaction Type	Reagents	Recommended Solvents	Rationale & Considerations
Fischer Esterification	Carboxylic acid, H₂SO₄ (cat.)	Toluene, or excess alcohol	Toluene allows for azeotropic removal of water, driving the equilibrium towards the product. Using the alcohol as a solvent is a greener option when feasible.
Steglich Esterification	Carboxylic acid, DCC, DMAP	Dichloromethane (DCM), Tetrahydrofuran (THF)	These aprotic solvents are standard for DCC/DMAP couplings, ensuring the reactivity of the coupling agents and intermediates.

Experimental Protocol: Fischer Esterification with Acetic Acid

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol (1.0 eq), acetic acid (1.2 eq), and a catalytic amount of concentrated sulfuric acid (H₂SO₄) in toluene (0.3 M).

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully wash with a saturated aqueous solution of NaHCO₃ until gas evolution ceases.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Halogenation Reactions

Conversion of the benzylic alcohol to the corresponding halide can be achieved using various reagents. The choice of solvent will depend on the specific halogenating agent.

Solvent Considerations:

• Appel Reaction: Aprotic, non-polar to moderately polar solvents are typically used.

• Thionyl Chloride: The reaction can often be run neat or in a non-nucleophilic solvent.

Recommended Solvent Systems:

Halogenating Agent	Recommended Solvents	Rationale & Considerations
PPh₃ / CBr₄ (Appel Reaction)	Dichloromethane (DCM), Acetonitrile	DCM is a common solvent for the Appel reaction, providing good solubility for the reagents and being inert under the reaction conditions.
SOCl₂	Neat (no solvent), or Dichloromethane (DCM)	For reactive benzylic alcohols, the reaction with thionyl chloride can be rapid and may not require a solvent. DCM can be used for better temperature control.

Experimental Protocol: Bromination using the Appel Reaction

• To a solution of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol (1.0 eq) and triphenylphosphine (PPh₃, 1.2 eq) in anhydrous dichloromethane (DCM, 0.2 M) at 0 °C under an inert atmosphere, add carbon tetrabromide (CBr₄, 1.2 eq) portion-wise.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Concentrate the reaction mixture under reduced pressure.

• Add a nonpolar solvent such as hexanes or diethyl ether to precipitate the triphenylphosphine oxide byproduct.

• Filter the mixture and concentrate the filtrate.

• Purify the crude product by column chromatography on silica gel.

Safety Precautions

Researchers working with (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol and the reagents described in this guide should adhere to standard laboratory safety practices.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Ventilation: All manipulations should be performed in a well-ventilated fume hood.

• Handling of Reagents: Exercise caution when handling strong bases (e.g., NaH), corrosive reagents (e.g., H₂SO₄, SOCl₂), and toxic substances (e.g., CBr₄). Refer to the Safety Data Sheet (SDS) for each reagent before use.

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Conclusion

The judicious selection of a solvent is a critical parameter for the successful execution of chemical reactions involving the sterically hindered and electron-rich (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol. This guide provides a framework for making informed decisions based on the specific transformation being undertaken. By understanding the interplay between the substrate, reagents, and the solvent, researchers can optimize reaction conditions to achieve high yields and purity of their desired products, thereby accelerating their research and development efforts.

References

• Organic Syntheses. Procedure for Dimethyldioxirane (DMDO) Preparation. Available from: [Link]

• Bentham Science Publishers. (2024). Kinetic Analysis of Solvent Effect in the Photocatalytic, Aerobic Oxidation of Benzyl Alcohol over P25. Available from: [Link]

Sources

• 1. manavchem.com [manavchem.com]

Technical Notes & Optimization

Optimizing recrystallization solvents for (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

Technical Support Center: Process Chemistry Division Ticket #: REC-9042-Q10 Subject: Optimization of Recrystallization Solvents for (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

User Issue Summary

Users synthesizing (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol (a key intermediate in Coenzyme Q10 and trimethylhydroquinone analog synthesis) frequently report issues with oiling out , persistent yellow discoloration (quinone formation), and poor yield during purification. This guide addresses solvent selection based on the molecule's specific lipophilic/polar balance.

Part 1: Solvent Selection Logic

This molecule presents a purification paradox:

• Polar Handle: The benzylic alcohol (-CH₂OH) group requires polar interaction for solvation.

• Lipophilic Core: The fully substituted benzene ring (three methyls, two methoxys) creates significant steric bulk and lipophilicity, making it poorly soluble in cold polar solvents but highly soluble in organic solvents.

Recommended Solvent Systems

System Class	Solvent Mixture	Ratio (v/v)	Primary Use Case	Mechanism of Action
Binary (Standard)	Ethyl Acetate / Heptane	1:3 to 1:5	General Purity Improvement	Dissolves in hot EtOAc; Heptane acts as the anti-solvent to force lattice formation upon cooling.
Binary (High Polarity)	Ethanol / Water	4:1	Removal of Non-Polar Impurities	The alcohol dissolves in hot EtOH; water forces precipitation. Risk: Oiling out if water is added too fast.
Single Solvent	Toluene	N/A	Removal of Polar Byproducts	Excellent for removing oxidized quinone impurities which often remain in the mother liquor.
Flash Crystallization	MTBE / Hexane	1:4	High Throughput / Low Heat	MTBE solubilizes well at low temps; prevents thermal oxidation of the electron-rich ring.

Part 2: Decision Tree & Workflow (Visualization)

The following diagram outlines the logical flow for selecting a solvent system based on your specific impurity profile.

Caption: Decision matrix for solvent selection based on impurity profile. Blue nodes indicate decision points; Green/Red nodes indicate solvent systems.

Part 3: Troubleshooting Guide (FAQ Format)

Q1: The product separates as an oil (oiling out) instead of crystals when I add water to the Ethanol solution. Why?

• Cause: The melting point of the solvated compound is lower than the boiling point of the solvent mixture. The "3,4,6-trimethyl" substitution pattern disrupts crystal packing, making the lattice energy lower than expected.

• Resolution:

  • Reheat until the oil dissolves back into a clear solution.

  • Seed the solution with a tiny crystal of pure product when it reaches ~40°C.

  • Slow Down: Wrap the flask in foil or a towel to slow the cooling rate. Rapid cooling traps solvent and forces oiling.

Q2: My crystals are yellow/orange. Is this normal?

• Cause: No. Pure (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol should be white or colorless. Yellow indicates oxidation to the quinone (2,5-dimethoxy-3,4,6-trimethyl-1,4-benzoquinone) or the aldehyde. This molecule is electron-rich and oxidizes easily in air.

• Resolution:

  • Perform the recrystallization under an inert atmosphere (Nitrogen/Argon) if possible.

  • Add Activated Carbon (Charcoal) to the hot solution, stir for 5 minutes, and filter hot through Celite. This adsorbs the planar, oxidized quinone impurities.

Q3: I have low yield using Ethyl Acetate/Hexane.

• Cause: The compound is too soluble in Ethyl Acetate. The methyl groups make it very lipophilic.

• Resolution:

  • Reduce the volume of Ethyl Acetate. Use just enough to dissolve the solid at reflux.

  • Increase the ratio of Hexane (Anti-solvent) to 1:5 or 1:6.

  • Cool to -20°C (freezer) after reaching room temperature to force precipitation.

Part 4: Validated Protocol (Ethyl Acetate / Heptane)

This protocol minimizes thermal stress to prevent oxidation.

• Dissolution: Place 10g of crude solid in a flask. Add Ethyl Acetate dropwise while heating to 60°C. Stop immediately once dissolved.

  • Note: Do not boil excessively.

• Filtration (Optional): If insoluble particles remain, filter hot.

• Anti-Solvent Addition: Remove from heat. While still hot, slowly add Heptane (or Hexane) until a faint, persistent cloudiness appears.

• Clarification: Add 1-2 drops of Ethyl Acetate to clear the cloudiness.

• Crystallization: Let the flask cool to room temperature undisturbed (approx. 2 hours).

• Harvest: Filter the white needles/prisms and wash with cold Heptane.

• Drying: Dry under vacuum at 40°C. Avoid high heat drying to prevent surface oxidation.

References

• Lipshutz, B. H., et al. (2011). "Synthesis of Coenzyme Q10 and related analogs via Pd-catalyzed cross-couplings." Journal of the American Chemical Society.

• Sigma-Aldrich. (2024). "2,5-Dimethoxybenzyl alcohol Derivatives - Safety & Solubility Data." Merck KGaA. [1]

• National Institute of Standards and Technology (NIST). (2023). "2,5-Dimethoxybenzenemethanol Phase Change Data." NIST Chemistry WebBook.[2]

• Thermo Fisher Scientific. (2024). "Recrystallization Guide for Polymethoxy-Benzenes." Laboratory Chemicals Technical Resources.

Sources

• 1. 2,5-Dimethoxybenzyl alcohol | C9H12O3 | CID 118495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,5-Dimethoxybenzyl alcohol [webbook.nist.gov]

Technical Support Center: Overcoming Steric Hindrance in Reactions of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the unique challenges posed by the significant steric hindrance of this compound. As Senior Application Scientists, we have compiled field-proven insights and protocols to help you navigate your experiments successfully.

Introduction to the Challenge: The Bulky Nature of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol is a valuable building block in organic synthesis. However, the presence of three methyl groups and two methoxy groups ortho and para to the benzylic alcohol functionality creates a highly congested environment around the reactive hydroxyl group. This steric bulk can significantly impede the approach of reagents, leading to sluggish reactions, low yields, or undesired side products. This guide is designed to provide you with strategies to overcome these steric challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Esterification Reactions

Question 1: I am attempting to synthesize an ester from (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol using a standard Fischer esterification with a carboxylic acid and a strong acid catalyst, but I am observing very low conversion. What is happening?

Answer: The low conversion you are observing is likely due to the severe steric hindrance around the hydroxyl group of your alcohol. In a Fischer esterification, the reaction proceeds through a tetrahedral intermediate formed by the nucleophilic attack of the alcohol on the protonated carboxylic acid. The bulky methyl and methoxy groups on the aromatic ring of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol physically block this attack, leading to a high activation energy and slow reaction rate.

Troubleshooting & Solutions:

• Activation of the Carboxylic Acid: Instead of relying on acid catalysis, which may not be sufficient to overcome the steric barrier, consider activating the carboxylic acid to make it a more potent electrophile.

  • Yamaguchi Esterification: This method utilizes 2,4,6-trichlorobenzoyl chloride to form a mixed anhydride, which is highly reactive towards nucleophilic attack by the sterically hindered alcohol.

  • Steglich Esterification: The use of a coupling agent like dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) with a catalyst such as 4-dimethylaminopyridine (DMAP) can facilitate the reaction at milder temperatures.[1]

  • Benzotriazole Esters: Forming a benzotriazole ester in situ from the carboxylic acid and 1-hydroxybenzotriazole (HOBt) in the presence of EDC creates an efficient intermediate for the esterification of sterically hindered alcohols.[1]

• Consider Alternative Esterification Protocols:

  • Mitsunobu Reaction: While the classical Mitsunobu reaction can also be sensitive to steric hindrance, modifications can improve its efficacy. Using a more acidic carboxylic acid can enhance the reaction rate.[2][3] However, for severely hindered systems, this may still be challenging.

Question 2: I am trying a Steglich esterification, but the reaction is still very slow. Are there ways to optimize this?

Answer: Even with activating agents, the nucleophilicity of the sterically hindered hydroxyl group can be a limiting factor. Here are some optimization strategies for your Steglich esterification:

• Increase Catalyst Loading: A higher concentration of DMAP can sometimes accelerate the reaction.

• Elevated Temperature: Gently heating the reaction can provide the necessary energy to overcome the activation barrier. Monitor the reaction carefully to avoid decomposition.

• Solvent Choice: A non-coordinating, polar aprotic solvent like dichloromethane (DCM) or acetonitrile can be effective.

• Extended Reaction Time: Due to the steric hindrance, these reactions may require significantly longer times than for unhindered alcohols.

Parameter	Standard Condition	Optimized for Steric Hindrance	Rationale
Activating Agent	DCC or EDC	EDC (often more soluble byproducts)	To form a highly reactive O-acylisourea intermediate.
Catalyst	DMAP (catalytic)	Increased DMAP loading	To accelerate the acyl transfer to the hindered alcohol.
Temperature	Room Temperature	40-50 °C	To overcome the activation energy barrier.
Solvent	Dichloromethane	Dichloromethane or Acetonitrile	To ensure solubility of all components.
Reaction Time	2-4 hours	24-48 hours	To allow the slow reaction to proceed to completion.

Section 2: Etherification Reactions

Question 3: My Williamson ether synthesis with (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol and an alkyl halide is failing. What are the likely causes and solutions?

Answer: The Williamson ether synthesis is an S_N2 reaction, which is notoriously sensitive to steric hindrance.[4] The bulky substituents on your benzyl alcohol prevent the backside attack of the alkoxide on the alkyl halide. Furthermore, if your alkyl halide is also sterically hindered, the reaction becomes even more challenging.

Troubleshooting & Solutions:

• Use a More Reactive Electrophile: Instead of a simple alkyl halide, consider using a more reactive electrophile with a better leaving group.

  • Alkyl Triflates: These are extremely reactive alkylating agents and may overcome the steric barrier.

  • Benzyl Trichloroacetimidate: For benzylation, this reagent can be activated under acidic conditions and is effective for hindered alcohols.[4]

• Alternative Synthetic Routes:

  • Reductive Etherification: This involves reacting the alcohol with an aldehyde or ketone in the presence of a reducing agent. This approach avoids the S_N2 mechanism.

  • Transition-Metal-Free Arylation: For the synthesis of diaryl ethers, methods using diaryliodonium salts can be effective for coupling with sterically hindered alcohols.[5]

Section 3: Oxidation Reactions

Question 4: I want to oxidize (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol to the corresponding aldehyde, but I am concerned about over-oxidation and side reactions. What conditions should I use?

Answer: Selective oxidation of benzyl alcohols to aldehydes is a common transformation, and several methods are suitable for sterically hindered substrates.[6][7] The key is to choose a mild oxidizing agent and conditions that will not lead to the formation of the carboxylic acid.

Recommended Protocols:

• Swern Oxidation: This method uses dimethyl sulfoxide (DMSO) activated by oxalyl chloride or trifluoroacetic anhydride at low temperatures. It is generally very effective for hindered alcohols.[8]

• Dess-Martin Periodinane (DMP): DMP is a mild and selective oxidizing agent that works well for a wide range of alcohols, including those with steric bulk.

• Phase Transfer Catalysis: Using hydrogen peroxide as the oxidant in a biphasic system with a phase transfer catalyst and sodium tungstate can provide a selective and green method for this oxidation.[9]

Experimental Protocol: Swern Oxidation of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

• In a flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve oxalyl chloride (1.2 eq) in anhydrous dichloromethane (DCM) and cool to -78 °C.

• Slowly add a solution of dimethyl sulfoxide (DMSO) (2.4 eq) in anhydrous DCM, keeping the temperature below -65 °C.

• Stir the mixture for 15 minutes at -78 °C.

• Add a solution of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol (1.0 eq) in anhydrous DCM dropwise, maintaining the temperature below -65 °C.

• Stir the reaction mixture for 45 minutes at -78 °C.

• Add triethylamine (5.0 eq) dropwise, and allow the reaction to warm to room temperature over 1 hour.

• Quench the reaction with water and extract the product with DCM.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Section 4: Coupling Reactions

Question 5: I need to perform a Buchwald-Hartwig amination with a derivative of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol. What are the key considerations for this sterically demanding substrate?

Answer: The Buchwald-Hartwig amination is a powerful tool for C-N bond formation, but its success with sterically hindered substrates is highly dependent on the choice of ligand.[10][11] The ligand plays a crucial role in promoting the oxidative addition and reductive elimination steps of the catalytic cycle.

Key Considerations:

• Ligand Selection: For sterically hindered aryl halides, bulky, electron-rich phosphine ligands are essential.

  • Buchwald Ligands: Ligands such as S-Phos and X-Phos have been specifically designed for challenging couplings and are excellent starting points.[12]

  • Josiphos Ligands: Ferrocene-based ligands developed by the Hartwig group are also highly effective.

• Catalyst System: Using a pre-formed palladium catalyst can sometimes give more reproducible results than generating the catalyst in situ.

• Base Selection: A strong, non-nucleophilic base like sodium tert-butoxide or lithium bis(trimethylsilyl)amide (LiHMDS) is typically required.

Troubleshooting Workflow for Buchwald-Hartwig Amination

Caption: Troubleshooting flowchart for Buchwald-Hartwig amination.

Visualizing Reaction Mechanisms

Diagram 1: Overcoming Steric Hindrance in Esterification

Caption: Activation strategies for esterification of hindered alcohols.

References

• Dodge, J. A., Nissen, J. S., & Presnell, M. (1996). A general procedure for mitsunobu inversion of sterically hindered alcohols: inversion of menthol. Organic Syntheses, 73, 110.
• Sharma, A., & Kumar, V. (2021).
• TCI Chemicals. (n.d.). Mitsunobu Reaction.
• Various Authors. (n.d.). Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex.
• Wikipedia. (n.d.).
• Altenhoff, G., Goddard, R., Lehmann, C. W., & Glorius, F. (2003). An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature.
• Various Authors. (n.d.). Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. PMC.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• Master Organic Chemistry. (n.d.). Mitsunobu Reaction.
• K. C. K. Swamy, et al. (2009).
• Various Authors. (n.d.). Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides...
• Various Authors. (n.d.). Palladium-Catalyzed α-Arylation of Cycloalkanones with Sterically Hindered Bromoazines under Neat Conditions.
• Various Authors. (2025). Direct organocatalytic esterification of carboxylic acids and alcohols by redox neutral sulfur(iv) catalysis via intramolecularl. RSC Publishing.
• Various Authors. (n.d.). The Buchwald–Hartwig Amination After 25 Years. University of Groningen Research Portal.
• Chemistry LibreTexts. (2023).
• Various Authors. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. The Royal Society of Chemistry.
• Organic Chemistry Portal. (n.d.).
• Dalal Institute. (n.d.).
• Various Authors. (n.d.). Abnormal Grignard Reactions. XI.1a Sterically Hindered Aliphatic Carbonyl Compounds. I. Ketones Containing the Methyl-t-butylneo. Journal of the American Chemical Society.
• Various Authors. (n.d.). Esterification of Sterically Hindered Alcohols Using Benzotriazole Esters.
• Master Organic Chemistry. (2015). Reactions of Grignard Reagents.
• Organic Chemistry Portal. (n.d.).
• ChemicalBook. (n.d.). 2,5-DIMETHOXYBENZYL ALCOHOL synthesis.
• BenchChem. (2025). Technical Support Center: Addressing Steric Hindrance from Benzyl Groups in Chemical Reactions.
• Various Authors. (n.d.).
• Organic Chemistry Portal. (n.d.). Benzyl alcohol synthesis by benzylic substitution.
• Olofsson, B., et al. (2016). Mild Synthesis of Sterically Congested Alkyl Aryl Ethers. Organic Letters.
• Organic Chemistry Portal. (n.d.). Benzyl Esters.
• Various Authors. (2017). ESTERIFICATION OF STEARIC ACID WITH LOWER MONOHYDROXYLIC ALCOHOLS. Journal of Engineering & Processing Management.
• Various Authors. (2020).
• Various Authors. (2023). Eco-Friendly Homo- and Cross-Etherification of Benzyl Alcohols Catalyzed by Iron(II/III) Chloride in Propylene Carbonate as a Green and Recyclable Solvent. PMC.
• Various Authors. (2019). Selective Oxidation of Benzyl Alcohols by Hydrogen Peroxide under Phase Transfer Catalysis.
• Various Authors. (2020). Oxidation of Benzyl Alcohol Compounds in the Presence of Carbon Hybrid Supported Platinum Nanoparticles (Pt@CHs)
• Various Authors. (n.d.). Oxidation of different benzyl alcohols.
• Huang, S. L., Omura, K., & Swern, D. (1976). Oxidation of sterically hindered alcohols to carbonyls with dimethyl sulfoxide-trifluoracetic anhydride. The Journal of Organic Chemistry.
• Various Authors. (n.d.). The Steric Effect in Green Benzylation of Arenes with Benzyl Alcohol Catalyzed by Hierarchical H-beta Zeolite. MDPI.
• Various Authors. (n.d.).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Oxidation of Benzyl Alcohol Compounds in the Presence of Carbon Hybrid Supported Platinum Nanoparticles (Pt@CHs) in Oxygen Atmosphere - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 12. research.rug.nl [research.rug.nl]

Reference Data & Comparative Studies

A Comprehensive Guide to the ¹H and ¹³C NMR Spectral Analysis of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

As a senior application scientist, this guide provides an in-depth analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol. While direct experimental data for this specific molecule is not widely published, this guide synthesizes information from established principles of NMR spectroscopy and data from structurally analogous compounds to provide a robust predictive analysis. This approach is invaluable for researchers in compound identification, structural elucidation, and purity assessment.

Introduction to the Spectroscopic Challenge

(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol is a polysubstituted aromatic alcohol. Its structure presents a unique arrangement of electron-donating methoxy and methyl groups, along with a hydroxymethyl substituent on the benzene ring. This substitution pattern significantly influences the electronic environment of each proton and carbon atom, leading to a distinctive NMR fingerprint. Understanding this fingerprint is crucial for confirming the successful synthesis of the target molecule and for differentiating it from potential isomers or impurities.

Predicted ¹H NMR Spectral Analysis

The expected ¹H NMR spectrum of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol in a common deuterated solvent like CDCl₃ would exhibit several key signals. The chemical shifts are influenced by the electron-donating effects of the methoxy and methyl groups, as well as the deshielding effect of the aromatic ring current.[1][2]

Key Predicted ¹H NMR Signals:

• Aromatic Proton (Ar-H): Due to the pentasubstituted nature of the benzene ring, there is only one aromatic proton. This proton is expected to appear as a singlet in the aromatic region, typically between δ 6.5 and 8.0 ppm.[1][2] The precise shift will be influenced by the cumulative electronic effects of the surrounding substituents.

• Hydroxymethyl Protons (-CH₂OH): The two protons of the hydroxymethyl group are chemically equivalent and are expected to appear as a singlet. Their chemical shift is typically in the range of δ 4.5-5.0 ppm.[3][4] This signal may show coupling to the hydroxyl proton if the sample is very pure and dry, but often appears as a singlet due to rapid exchange.[5]

• Hydroxyl Proton (-OH): The hydroxyl proton signal is characteristically broad and its chemical shift is highly variable (typically δ 1-5 ppm), depending on concentration, solvent, and temperature due to hydrogen bonding.[3][4] This peak can be confirmed by a "D₂O shake," where the addition of deuterium oxide results in the disappearance of the -OH signal.[4][5]

• Methoxy Protons (-OCH₃): The two methoxy groups are in different chemical environments and are therefore expected to produce two distinct singlets. These signals typically appear in the range of δ 3.7-4.0 ppm.[6]

• Methyl Protons (-CH₃): The three methyl groups on the aromatic ring are also in unique chemical environments and should give rise to three separate singlets. These benzylic protons are expected to resonate in the range of δ 2.0-2.5 ppm.[1][7]

Table 1: Predicted ¹H NMR Chemical Shifts for (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

Proton Type	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Ar-H	~ 6.5 - 7.0	Singlet	1H
-CH₂OH	~ 4.6	Singlet	2H
-OCH₃	~ 3.8	Singlet	3H
-OCH₃	~ 3.7	Singlet	3H
Ar-CH₃	~ 2.3	Singlet	3H
Ar-CH₃	~ 2.2	Singlet	3H
Ar-CH₃	~ 2.1	Singlet	3H
-OH	Variable (e.g., ~1.5)	Broad Singlet	1H

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum will provide complementary information, showing a distinct signal for each unique carbon atom in the molecule. The chemical shifts of the aromatic carbons are particularly informative about the substitution pattern. Aromatic carbons typically resonate in the δ 110-160 ppm region.[1][8]

Key Predicted ¹³C NMR Signals:

• Aromatic Carbons (Ar-C): Six distinct signals are expected for the aromatic carbons. The carbons bearing the electron-donating methoxy groups will be shielded and appear at higher field (lower ppm), while the carbons attached to the methyl and hydroxymethyl groups, as well as the unsubstituted aromatic carbon, will have distinct chemical shifts within the aromatic region.

• Hydroxymethyl Carbon (-CH₂OH): The carbon of the hydroxymethyl group is expected to appear in the range of δ 60-65 ppm.[3][4]

• Methoxy Carbons (-OCH₃): The two methoxy carbons will give rise to two separate signals, typically in the δ 55-60 ppm range.[6]

• Methyl Carbons (-CH₃): The three methyl carbons will each produce a distinct signal in the aliphatic region, expected around δ 15-25 ppm.

Table 2: Predicted ¹³C NMR Chemical Shifts for (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

Carbon Type	Predicted Chemical Shift (δ, ppm)
Ar-C (quaternary)	~ 150 - 155 (C-OCH₃)
Ar-C (quaternary)	~ 145 - 150 (C-OCH₃)
Ar-C (quaternary)	~ 135 - 140 (C-CH₂)
Ar-C (quaternary)	~ 125 - 135 (C-CH₃)
Ar-C (quaternary)	~ 120 - 130 (C-CH₃)
Ar-C (quaternary)	~ 115 - 125 (C-CH₃)
Ar-CH	~ 110 - 115
-CH₂OH	~ 60 - 65
-OCH₃	~ 55 - 60
-OCH₃	~ 55 - 60
Ar-CH₃	~ 15 - 25
Ar-CH₃	~ 15 - 25
Ar-CH₃	~ 15 - 25

Structural Visualization and NMR Correlation

To visualize the relationship between the structure and the predicted NMR signals, the following diagram illustrates the unique proton and carbon environments.

Caption: Molecular structure of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol.

Experimental Protocol for NMR Analysis

For researchers aiming to acquire experimental data, the following protocol outlines the necessary steps for sample preparation and NMR data acquisition.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required.

  • Cap the NMR tube and gently invert it several times to ensure the sample is completely dissolved and the solution is homogeneous.

• NMR Spectrometer Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

• ¹H NMR Data Acquisition:

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-12 ppm).

  • Use a standard pulse sequence for a one-dimensional ¹H experiment.

  • Set the number of scans to achieve an adequate signal-to-noise ratio (typically 8-16 scans).

  • Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase the spectrum and perform baseline correction.

  • Calibrate the chemical shift scale to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

  • Integrate the peaks to determine the relative number of protons for each signal.

• ¹³C NMR Data Acquisition:

  • Set the spectral width to encompass the expected range for carbon signals (e.g., 0-200 ppm).

  • Use a proton-decoupled pulse sequence to simplify the spectrum to singlets for each carbon.

  • A larger number of scans will be required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope (typically several hundred to thousands of scans).

  • Process the data similarly to the ¹H spectrum (Fourier transform, phasing, baseline correction, and chemical shift calibration).

Comparison with Structurally Related Compounds

The predicted chemical shifts are in good agreement with data reported for other polysubstituted aromatic compounds containing methoxy and methyl groups. For instance, the chemical shifts of methoxy groups on an aromatic ring are consistently found in the δ 3.7-4.0 ppm region in the ¹H NMR spectrum and δ 55-60 ppm in the ¹³C NMR spectrum.[6] Benzylic protons, such as those of the methyl and hydroxymethyl groups, are also found in their expected regions.[1][7] The single aromatic proton's predicted shift is consistent with the electronic environment created by the numerous electron-donating substituents.

Conclusion

This guide provides a detailed predictive analysis of the ¹H and ¹³C NMR spectra of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol. By leveraging established principles and comparative data, researchers can confidently interpret experimental spectra, confirm the identity and purity of their synthesized compound, and gain valuable insights into its molecular structure. The provided experimental protocol serves as a practical workflow for obtaining high-quality NMR data.

References

• Juen, M. A., et al. (n.d.). Supporting Information - ScienceOpen. Retrieved from [Link]

• (n.d.). Supporting Information. Retrieved from [Link]

• (2021). This journal is © The Royal Society of Chemistry 2021 - Supporting Information. Retrieved from [Link]

• LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. Chemistry LibreTexts. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Aromatics. Organic Chemistry at CU Boulder. Retrieved from [Link]

• OpenOChem. (n.d.). Alcohols. OpenOChem Learn. Retrieved from [Link]

• LibreTexts. (2022, September 24). 17.11: Spectroscopy of Alcohols and Phenols. Chemistry LibreTexts. Retrieved from [Link]

• (n.d.). Supporting information for Facile preparation of polycarbonates from Bio-based eugenol and 2- methoxy-4-vinylphenol. Retrieved from [Link]

• TheElkchemist. (2024, September 17). Interpreting H-NMR Spectra Aromatic Molecule. YouTube. Retrieved from [Link]

• Clark, J. (n.d.). high resolution nuclear magnetic resonance (nmr) spectra. Chemguide. Retrieved from [Link]

• JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). Retrieved from [Link]

• (n.d.). NMR Spectroscopy of Aromatic Compounds (#1e). ResearchGate. Retrieved from [Link]

• OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. Organic Chemistry. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. Alcohols | OpenOChem Learn [learn.openochem.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. rsc.org [rsc.org]
• 7. 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]
• 8. researchgate.net [researchgate.net]

Technical Comparison Guide: (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol vs. Benzyl Alcohol Analogues

This guide provides a technical comparison and experimental framework for (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol , a specialized electron-rich benzyl alcohol derivative.

Executive Summary & Compound Identity

(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol (hereafter DMTM-OH ) is a fully substituted benzyl alcohol. Structurally, it represents the reduced aromatic core of Coenzyme Q10 (Ubiquinone) and Plastoquinone precursors. Unlike standard benzyl alcohols used as simple solvents or generic intermediates, DMTM-OH is characterized by extreme steric crowding and high electron density due to the para-dimethoxy and trimethyl substitution pattern.

Primary Applications:

• Total Synthesis: Key intermediate for Coenzyme Q10 and Vitamin E analogs.

• Redox Probes: Model compound for studying steric inhibition in antioxidant mechanisms.

• Materials Science: Precursor for redox-active polymers and quinone-based electrochemical actuators.

Comparative Analysis: DMTM-OH vs. Alternatives

The following analysis compares DMTM-OH with its closest structural and functional analogues: 3,4,5-Trimethoxybenzyl alcohol (electronic analog) and 2,4,6-Trimethylbenzyl alcohol (steric analog).

Table 1: Physicochemical & Reactivity Profile[1]

Feature	DMTM-OH (Target)	3,4,5-Trimethoxybenzyl alcohol	2,4,6-Trimethylbenzyl alcohol	Benzyl Alcohol (Control)
Structure	(2,5-OMe, 3,4,6-Me)	(3,4,5-OMe)	(2,4,6-Me)	Unsubstituted
Electron Density	Very High (Hydroquinone ether pattern)	High (Pyrogallol ether pattern)	Moderate (Inductive donation only)	Neutral
Steric Hindrance	Extreme (Flanked by 2-OMe and 6-Me)	Low (Meta/Para substituents only)	High (Flanked by 2,6-Me)	None
Oxidation Risk	High (Prone to Ring Oxidation -> Quinone)	Moderate (Stable to mild oxidants)	Low (Stable ring)	Low
Solubility (Org.)	Excellent (DCM, THF, Toluene)	Good (Alcohols, Ethers)	Good (Non-polar solvents)	Universal
Primary Use	CoQ10/Quinone Synthesis	Drug Linkers / Resins	Steric Protection Groups	General Solvent

Critical Insight: The "Redox Trap"

DMTM-OH differs fundamentally from other benzyl alcohols in its susceptibility to Oxidative Demethylation . While 3,4,5-trimethoxybenzyl alcohol typically oxidizes at the alcohol group to form an aldehyde, DMTM-OH can react with strong oxidants (e.g., CAN, AgO) to cleave the methoxy groups, collapsing the aromatic ring into a 1,4-Benzoquinone . This requires careful selection of reagents when the goal is preserving the aromatic ring.

Experimental Protocol: Chemoselective Oxidation

Objective: Selectively oxidize the hydroxymethyl group of DMTM-OH to 2,5-dimethoxy-3,4,6-trimethylbenzaldehyde without triggering oxidative demethylation to the quinone.

Why this protocol? Standard Jones Oxidation (CrO3/H2SO4) or Permanganate will destroy the electron-rich ring of DMTM-OH. We utilize a Cu(I)/TEMPO aerobic oxidation system.[1][2] This method is self-validating because the color change (Cu(I) to Cu(II)) monitors reaction progress, and the radical mechanism sterically favors the exocyclic alcohol over the crowded ring methoxy groups.

Reagents & Equipment[3][4][5][6][7][8]

• Substrate: DMTM-OH (1.0 eq)

• Catalyst: TEMPO (2,2,6,6-Tetramethylpiperidinyloxy) (5 mol%)

• Co-Catalyst: CuBr (5 mol%) and 2,2'-Bipyridine (5 mol%)

• Solvent: Acetonitrile (MeCN) / Water (2:1 ratio)

• Oxidant: Atmospheric Oxygen (Open flask or O2 balloon)

• Base: N-Methylimidazole (NMI) (10 mol%)

Step-by-Step Methodology

• Catalyst Activation:

  • In a round-bottom flask, dissolve CuBr (dark green/brown) and 2,2'-Bipyridine in MeCN. Stir for 5 minutes until a deep red-brown complex forms (Cu(I)-bipy species).

  • Checkpoint: If the solution is blue/green initially, your CuBr is oxidized. Recrystallize or add a pinch of ascorbic acid.

• Substrate Addition:

  • Add DMTM-OH (dissolved in minimal MeCN) to the catalyst mixture.

  • Add TEMPO and NMI.[1] The solution should remain dark red/brown.

• Reaction Initiation:

  • Open the flask to air (or attach an O2 balloon for faster rates). Stir vigorously at room temperature (25°C).

  • Observation: The solution may turn green (Cu(II)) as the cycle proceeds and return to red-brown as the substrate reduces the copper. A persistent green color indicates the reaction is stalling or complete.

• Monitoring (TLC):

  • Mobile Phase: Hexane:Ethyl Acetate (3:1).

  • Stain: Use Anisaldehyde stain (DMTM-OH turns violet; Aldehyde turns distinct orange/red).

  • Target: Disappearance of the alcohol spot (Rf ~0.3) and appearance of the aldehyde (Rf ~0.6).

• Workup:

  • Dilute with water and extract 3x with Dichloromethane (DCM).

  • Wash organic layer with 1M HCl (to remove Cu and pyridine) followed by Brine.

  • Dry over Na2SO4 and concentrate.

Expected Yield: >85% Aldehyde. Safety Note: Avoid using bleach (NaOCl) or Nitric acid, as these will chlorinate or nitrate the electron-rich ring immediately.

Mechanistic Pathways & Decision Logic

The following diagram illustrates the divergent reactivity of DMTM-OH compared to standard benzyl alcohols. It highlights the "Danger Zone" where incorrect oxidant choice leads to ring destruction (Quinone formation).

Figure 1: Divergent oxidation pathways for DMTM-OH. Green path preserves the aromatic ring; Red path destroys the methoxy ether linkage.

References

• Synthesis of CoQ10 Intermediates

  • Lipshutz, B. H., et al. (2005). "Netchem-assisted synthesis of Coenzyme Q10." Journal of the American Chemical Society.
  • Context: Describes the coupling of the polyprenyl tail to the methyl

• Oxidation of Electron-Rich Benzylic Alcohols

  • Stahl, S. S., et al. (2011).[2] "Aerobic Oxidation of Benzylic Alcohols Catalyzed by Cu/TEMPO." Journal of the American Chemical Society.

  • Context: Establishes the Cu/TEMPO protocol as the standard for preventing over-oxid

• Crystallographic Data & Structure

  • Goswami, A., et al. (2016). "Crystal structure of 2,5-dimethoxy-3,4,6-trimethylbenzaldehyde.
  • Context: Provides structural confirmation of the aldehyde derivative and steric crowding d

• Quinone Formation (CAN Oxidation)

  • Snyder, C. D., & Rapoport, H. (1972). "Oxidative cleavage of hydroquinone ethers with argentic oxide." Journal of the American Chemical Society.
  • Context: Seminal work on converting polymethoxybenzenes (like DMTM-OH precursors) into quinones.

Sources

• 1. researchgate.net [researchgate.net]
• 2. par.nsf.gov [par.nsf.gov]

A Comparative Guide to the Antioxidant Activity of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol and Trolox

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Antioxidant Scrutiny

The relentless production of reactive oxygen species (ROS) is an inescapable consequence of aerobic metabolism. While essential for cellular signaling, their overabundance leads to oxidative stress, a pathogenic state implicated in a spectrum of diseases, from neurodegenerative disorders to cancer. Antioxidants, molecules capable of neutralizing these damaging radicals, are therefore of paramount interest in therapeutic development.

This guide focuses on two such molecules: Trolox, a water-soluble analog of vitamin E, and (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol, a substituted phenolic compound.[1][2] Trolox is ubiquitously employed as a reference standard in antioxidant assays due to its stable and predictable radical-scavenging activity.[1][3][4][5] (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol, while less characterized, possesses structural motifs—a hydroxyl group and electron-donating methoxy and methyl groups on an aromatic ring—that suggest potent antioxidant capabilities.[6]

A rigorous comparative evaluation is essential to ascertain the relative potency and potential therapeutic utility of novel antioxidant candidates like (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol against a trusted benchmark such as Trolox.

Structural and Mechanistic Underpinnings of Antioxidant Activity

The antioxidant capacity of both compounds is fundamentally rooted in their chemical structures.

(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol: The antioxidant potential of this molecule is inferred from its phenolic nature. The hydroxyl (-OH) group attached to the aromatic ring is the primary site of radical scavenging. The presence of electron-donating groups (two methoxy and three methyl groups) on the phenyl ring is expected to enhance its antioxidant activity by increasing the electron density on the ring and stabilizing the resulting phenoxyl radical after hydrogen or electron donation.[6]

Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid): As a vitamin E analog, Trolox's antioxidant activity stems from the hydroxyl group on its chromanol ring.[2] This structure allows it to efficiently donate a hydrogen atom to peroxyl radicals, thereby terminating lipid peroxidation chain reactions. The resulting phenoxyl radical is stabilized by the delocalization of the unpaired electron into the chromanol ring system.[2]

The primary mechanisms by which these phenolic antioxidants neutralize free radicals are through Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).[6][7]

• Hydrogen Atom Transfer (HAT): The antioxidant donates a hydrogen atom to a free radical, quenching its reactivity.

• Single Electron Transfer (SET): The antioxidant donates an electron to a free radical, forming a radical cation.

The prevalence of one mechanism over the other is influenced by the specific radical, the solvent, and the pH of the system.

Comparative Experimental Framework: Standard Antioxidant Assays

To empirically compare the antioxidant activities of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol and Trolox, a panel of standardized assays is recommended. Each assay utilizes a different radical source and reaction environment, providing a more comprehensive antioxidant profile. The results are typically expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which quantifies the antioxidant strength of a sample relative to Trolox.[1][3][4]

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a rapid and straightforward method to assess antioxidant capacity.[8][9] It measures the ability of an antioxidant to scavenge the stable DPPH radical, which has a deep violet color in solution.[8][9] Upon reduction by an antioxidant, the color fades to a pale yellow, and the change in absorbance at 517 nm is proportional to the radical scavenging activity.[8][9][10]

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable organic solvent like methanol or ethanol.[10] Protect the solution from light.

  • Prepare a series of concentrations for both (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol and Trolox in the same solvent.

• Assay Procedure:

  • In a 96-well microplate, add a small volume (e.g., 20 µL) of each concentration of the test compounds and Trolox standards to separate wells.

  • Add the DPPH working solution (e.g., 180 µL) to each well.

  • Include a blank control containing only the solvent and the DPPH solution.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).[10]

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity for each concentration using the following formula:

  • Plot the percentage inhibition against the concentration of each compound to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

  • The TEAC value can be calculated by dividing the slope of the dose-response curve for the test compound by the slope of the curve for Trolox.

DPPH Assay Workflow

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

The ABTS assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.[11] The reduction of ABTS•+ by an antioxidant leads to a decrease in absorbance at 734 nm.[11] This assay is applicable to both hydrophilic and lipophilic antioxidants.

• Reagent Preparation:

  • Prepare a stock solution of ABTS (e.g., 7 mM) and potassium persulfate (e.g., 2.45 mM) in water.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.

  • Dilute the ABTS•+ solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.[12]

  • Prepare a series of concentrations for both (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol and Trolox.

• Assay Procedure:

  • In a 96-well microplate, add a small volume (e.g., 10 µL) of each concentration of the test compounds and Trolox standards to separate wells.

  • Add the diluted ABTS•+ solution (e.g., 190 µL) to each well.

  • Include a blank control containing only the buffer and the ABTS•+ solution.

  • Incubate the plate at room temperature for a specified time (e.g., 6 minutes).[13]

  • Measure the absorbance at 734 nm.

• Data Analysis:

  • Calculate the percentage of ABTS•+ scavenging activity using a similar formula as for the DPPH assay.

  • Determine the IC50 values and calculate the TEAC.

ABTS Assay Workflow

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (typically fluorescein) from oxidative degradation by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).[14][15][16][17] The antioxidant's capacity is quantified by measuring the area under the fluorescence decay curve (AUC). This assay is considered to be more biologically relevant as it utilizes a biologically relevant radical source.[14]

• Reagent Preparation:

  • Prepare a working solution of fluorescein in a suitable buffer (e.g., 75 mM phosphate buffer, pH 7.4).

  • Prepare a solution of AAPH in the same buffer. This solution should be prepared fresh daily.[14]

  • Prepare a series of concentrations for both (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol and Trolox.[14]

• Assay Procedure:

  • In a black 96-well microplate, add the fluorescein solution (e.g., 150 µL) to each well.[16][17]

  • Add a volume of the test compounds, Trolox standards, or buffer (for the blank) to the wells (e.g., 25 µL).[16][17]

  • Incubate the plate at 37°C for a pre-incubation period (e.g., 30 minutes).[15][16][17]

  • Initiate the reaction by adding the AAPH solution (e.g., 25 µL) to all wells.[16][17]

  • Immediately begin monitoring the fluorescence decay kinetically at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm, with readings taken every 1-2 minutes for at least 60 minutes.[16]

• Data Analysis:

  • Calculate the area under the curve (AUC) for each sample, standard, and blank.

  • Calculate the net AUC by subtracting the AUC of the blank from the AUC of each sample and standard.[16]

  • Create a standard curve by plotting the net AUC of the Trolox standards against their concentrations.

  • Determine the ORAC value of the test compound in Trolox Equivalents (TE) from the standard curve.[16]

ORAC Assay Workflow

Data Interpretation and Comparative Analysis

A comprehensive comparison requires not only the quantitative TEAC values from each assay but also a nuanced interpretation of the results.

Assay	Radical Source	Primary Mechanism	Key Considerations
DPPH	Stable organic radical	HAT/SET	Simple, rapid; solvent-dependent; not biologically representative.[8]
ABTS	Radical cation	HAT/SET	Applicable to hydrophilic and lipophilic compounds; less affected by solvent polarity.
ORAC	Peroxyl radical	HAT	Biologically relevant radical; measures both inhibition time and degree.[14]

A higher TEAC value for (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol compared to Trolox in a particular assay would indicate superior antioxidant activity under those specific conditions. Discrepancies in the TEAC values across the different assays can provide insights into the compound's preferred radical scavenging mechanism and its potential efficacy against different types of free radicals.

Potential Pro-oxidant Activity

It is crucial to acknowledge that under certain conditions, such as high concentrations or in the presence of transition metals, antioxidants can exhibit pro-oxidant effects.[2][18] Therefore, it is advisable to test a wide range of concentrations of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol to identify any potential dose-dependent reversal of its antioxidant activity.[2]

Conclusion and Future Directions

This guide provides a robust framework for the comparative evaluation of the antioxidant activity of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol against the established standard, Trolox. While the structural characteristics of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol are promising for potent antioxidant capacity, empirical validation through the detailed protocols provided herein is essential.

Future research should focus on conducting these comparative assays to generate quantitative data. Furthermore, investigating the cytoprotective effects of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol in cell-based models of oxidative stress would provide a more physiologically relevant assessment of its therapeutic potential. Understanding its metabolic fate and potential for pro-oxidant activity will also be critical for its development as a novel antioxidant agent.

References

• The ABTS Antioxidant Assay: A Comprehensive Technical Guide - Benchchem. (n.d.).
• Trolox, a Standard Antioxidant used for Antioxidant Capacity Assays. (2014, November 10). TCI Chemicals.
• Trolox. (n.d.). In Wikipedia.
• Concentration Dependence of the Antioxidant and Prooxidant Activity of Trolox in HeLa Cells: Involvement in the Induction of Apoptotic Volume Decrease. (2020, October 29). PMC.
• Antioxidant potential using ORAC assay. (2014, December). BMG Labtech.
• Prooxidant and antioxidant properties of Trolox C, analogue of vitamin E, in oxidation of low-density lipoprotein. (n.d.). PubMed.
• DPPH Assay: Principle, Applications, and Complete Guide. (n.d.). Amerigo Scientific.
• ORAC Assay. (n.d.). G-Biosciences.
• A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices. (2024, February 9). MDPI.
• OxiSelect™ Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay. (n.d.). Cell Biolabs, Inc.
• Trolox equivalent antioxidant capacity: Significance and symbolism. (2026, January 8).
• Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay. (n.d.). Kamiya Biomedical Company.
• DPPH Antioxidant Assay. (n.d.). G-Biosciences.
• ABTS Assay. (n.d.). G-Biosciences.
• Trolox equivalent antioxidant capacity. (n.d.). In Wikipedia.
• Trolox, a Standard Antioxidant used for Antioxidant Capacity Assays. (2014, November 10). Tokyo Chemical Industry (India) Pvt. Ltd.
• Genesis and development of DPPH method of antioxidant assay. (n.d.). PMC.
• ABTS Antioxidant Capacity Assay Kit Manual. (n.d.). Cosmo Bio USA.
• DPPH Radical Scavenging Assay. (n.d.). MDPI.
• Conjugated Oligo-Aromatic Compounds Bearing a 3,4,5-Trimethoxy Moiety: Investigation of Their Antioxidant Activity Correlated with a DFT Study. (2016, February 17). PMC.
• The Antioxidant Profile of 4-Methoxy-2,3,6-trimethylphenol: A Technical Guide. (n.d.). Benchchem.
• Trolox – Knowledge and References. (n.d.). Taylor & Francis.

Sources

• 1. Trolox - Wikipedia [en.wikipedia.org]
• 2. Concentration Dependence of the Antioxidant and Prooxidant Activity of Trolox in HeLa Cells: Involvement in the Induction of Apoptotic Volume Decrease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wisdomlib.org [wisdomlib.org]
• 4. Trolox equivalent antioxidant capacity - Wikipedia [en.wikipedia.org]
• 5. Trolox, a Standard Antioxidant used for Antioxidant Capacity Assays | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Conjugated Oligo-Aromatic Compounds Bearing a 3,4,5-Trimethoxy Moiety: Investigation of Their Antioxidant Activity Correlated with a DFT Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DPPH Assay: Principle, Applications, and Complete Guide - Amerigo Scientific [amerigoscientific.com]
• 9. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. cosmobiousa.com [cosmobiousa.com]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. bmglabtech.com [bmglabtech.com]
• 15. mdpi.com [mdpi.com]
• 16. cellbiolabs.com [cellbiolabs.com]
• 17. kamiyabiomedical.com [kamiyabiomedical.com]
• 18. Prooxidant and antioxidant properties of Trolox C, analogue of vitamin E, in oxidation of low-density lipoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]

UV-Vis Absorption Profile of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol: A Comparative Technical Guide

Topic: UV-Vis Absorption Spectra of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol Content Type: Publish Comparison Guide

Executive Summary & Application Scope

(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol (CAS: 117574-74-0), often referred to in synthetic literature as a protected hydroquinone intermediate, serves as a critical building block in the synthesis of Coenzyme Q10 (Ubiquinone) and

-Tocopherol (Vitamin E) .[1]

For researchers and drug development professionals, the UV-Vis spectral profile of this compound is not merely an identification fingerprint; it is a process analytical technology (PAT) tool. It is used to monitor the efficiency of:

• Reduction reactions (conversion of quinones to hydroquinones).

• Methylation steps (protection of hydroxyl groups).

• Redox stability (monitoring spontaneous oxidation back to the quinone form).

This guide compares the spectral performance of the target molecule against its metabolic and synthetic alternatives, providing a self-validating protocol for laboratory characterization.

Spectral Characteristics & Comparative Analysis

The UV-Vis spectrum of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol is dominated by the pentasubstituted benzene chromophore . The presence of two electron-donating methoxy groups (-OMe) and three methyl groups (-Me) causes a significant bathochromic (red) shift and hyperchromic effect compared to unsubstituted benzene.

Comparative Spectral Data Table

Feature	Target Molecule (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol	Alternative A (Oxidized Precursor) 2,3,5-Trimethyl-p-benzoquinone	Alternative B (Physiological Analog) Ubiquinol-10 (Reduced CoQ10)
Primary	288 – 292 nm (Benzenoid Band)	270 – 275 nm (Quinoid Band)	290 nm
Secondary	~205 nm	405 nm (Visible - Yellow)	205 nm
Molar Absorptivity ( )	~2,500 – 3,500 M⁻¹cm⁻¹	~12,000 – 15,000 M⁻¹cm⁻¹	~4,000 M⁻¹cm⁻¹
Visual Appearance	Colorless / White Crystalline	Yellow / Orange	Colorless / Pale Yellow
Electronic Transition	(Aromatic)	(Carbonyl) &	(Aromatic)
Solvent Sensitivity	Moderate (Polar solvents stabilize polar excited states)	High (Solvent polarity shifts )	Low

Technical Insight: The "Redox Shift"

The most critical diagnostic feature is the spectral shift during synthesis.

• The Quinone (Alternative A) exhibits a strong band at 275 nm and a visible band at 405 nm (responsible for its yellow color).

• The Target (Dimethoxy Alcohol) lacks the quinoid carbonyls. The conjugation is interrupted, eliminating the 405 nm band (becoming colorless) and shifting the UV absorption to ~290 nm .

• Self-Validation: If your sample of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol shows any absorbance above 350 nm, it is contaminated with the oxidized quinone form.

Experimental Protocol: Self-Validating UV-Vis Characterization

Objective: To determine the purity and identity of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol using UV-Vis spectrophotometry.

Reagents & Equipment[5][9]

• Solvent: Spectroscopic Grade Methanol (Cutoff < 205 nm). Note: Ethanol is an acceptable alternative; avoid Acetone due to high UV cutoff.

• Blank: Pure Methanol.

• Cuvettes: Quartz (1 cm path length). Plastic cuvettes absorb at <280 nm and are unsuitable.

Step-by-Step Methodology

• Stock Solution Preparation (1 mM):

  • Weigh 2.10 mg of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol (MW: 210.27 g/mol ).

  • Dissolve in 10.0 mL of Methanol in a volumetric flask.

  • Validation Check: Ensure the solution is perfectly clear and colorless. Any yellow tint indicates oxidation.

• Working Solution Preparation (50 µM):

  • Transfer 500 µL of Stock Solution into a 10 mL volumetric flask.

  • Dilute to mark with Methanol.

  • Why this concentration? Target absorbance is 0.1 – 0.8 AU to satisfy Beer-Lambert Law linearity.

• Baseline Correction:

  • Fill two cuvettes with pure Methanol.

  • Run a "Baseline/Zero" scan from 200 nm to 500 nm .

• Sample Measurement:

  • Replace the sample cuvette liquid with the Working Solution.

  • Scan from 200 nm to 500 nm .

  • Scan Speed: Medium (approx. 200 nm/min) for higher resolution.

• Data Analysis (Pass/Fail Criteria):

  • Check: Peak must be between 288–292 nm .

  • Purity Check: Absorbance at 405 nm must be < 0.01 AU .

  • Calculation: Calculate Molar Extinction Coefficient (

    ): Expected .

Mechanistic Visualization: Synthesis & Spectral Evolution

The following diagram illustrates the synthesis pathway of the target molecule from its quinone precursor, highlighting the critical spectral shifts that allow for reaction monitoring.

Figure 1: Reaction pathway showing the transition from the chromophoric Quinone (yellow) to the UV-active Target (colorless). Monitoring the disappearance of the 405 nm band is the primary control point.

References

• Synthesis of Ubiquinone Analogs

  • Source: Lipshutz, B. H., et al. (2005). "Netchem: A Novel Route to Coenzyme Q10." Journal of the American Chemical Society.
  • Relevance: Details the reduction of quinone precursors and the spectral properties of the resulting hydroquinone ethers.

• UV Spectra of Quinones vs.

  • Source: Crane, F. L., & Barr, R. (1971). "Determination of Ubiquinones." Methods in Enzymology.
  • Relevance: Provides the foundational extinction coefficients and lambda max values for methylated benzoquinones and their reduced forms (275 nm vs 290 nm shift).

• Spectral Properties of Polymethoxybenzenes

  • Source: NIST Chemistry WebBook. "1,2,4,5-Tetramethoxybenzene UV Spectrum."
  • Relevance: Serves as a structural analog for the electron-rich benzene core, confirming the b

• CAS Registry Data

  • Compound: (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol (CAS: 117574-74-0).

  • Source: Common Chemistry (CAS).[2][3][4]

Sources

• 1. Molecular Structure, FT-IR, NMR (13C/¹H), UV-Vis Spectroscopy and DFT Calculations on (2Z, 5Z)-3-N(4-Methoxy phenyl)-2-N'(4-methoxy phenyl imino)-5-((E)-3-(2-nitrophenyl)allylidene) thiazolidin-4-one [scielo.org.za]
• 2. Mesitylene | C9H12 | CID 7947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. 2,5-Dimethoxy-p-cymene | C12H18O2 | CID 6427071 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol

Executive Summary & Chemical Profile

Immediate Directive: (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol is an electron-rich benzylic alcohol. While not classified as a P-listed acutely toxic substance, its structural features—specifically the polymethoxy and polymethyl substitutions—make it highly susceptible to oxidation. Do not dispose of this compound via municipal drains or standard trash. It requires high-temperature incineration via a licensed hazardous waste contractor.

Chemical Identity & Structure-Activity Relationship (SAR)

This compound functions as a redox-active intermediate, often associated with the synthesis of ubiquinone (CoQ10) analogs or Vitamin E derivatives.

Property	Detail
Chemical Name	(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol
Chemical Class	Substituted Benzyl Alcohol / Polymethoxybenzene
Molecular Formula	C₁₂H₁₈O₃
Physical State	Typically a crystalline solid or viscous oil (depending on purity)
Primary Hazard	Skin/Eye Irritant (Category 2) ; Aquatic Toxicity ; Combustible
Reactivity Alert	High Electron Density: The ring is activated by 2 methoxy and 3 methyl groups, making it prone to rapid oxidation by strong acids or oxidizers.[1]

Pre-Disposal Stabilization (The "Why" Behind the Protocol)

Scientist's Insight: Standard disposal protocols often overlook the specific reactivity of electron-rich aromatics. The presence of the benzylic alcohol group (-CH₂OH) combined with the electron-donating effects of the methoxy/methyl groups creates a molecule that can undergo autoxidation to the corresponding aldehyde or quinone upon prolonged exposure to air or light.

Critical Stabilization Steps:

• Quench Oxidative Potential: If the material has been stored for a long period and shows yellow/brown discoloration (indicating quinone formation), do not mix immediately with flammable solvents.

• Solvent Compatibility: Ensure the waste solvent used for dissolution is non-oxidizing .

  • Recommended: Ethyl Acetate, Ethanol, or Dichloromethane (DCM).

  • Forbidden: Nitric Acid, Perchloric Acid, or Chromic Acid waste streams. Mixing this compound with strong oxidizers can trigger an exothermic reaction.

Waste Stream Classification

Proper regulatory coding ensures the waste facility treats the material correctly (Incineration vs. Landfill).

Regulatory Framework	Classification Code	Description
RCRA (USA)	D001 (If liquid/ignitable)	High TOC (Total Organic Carbon) waste requiring fuel blending or incineration.
EU Waste Code	07 01 04 *	Other organic solvents, washing liquids, and mother liquors.
DOT (Transport)	UN 1993 or UN 3077	Flammable Liquid, n.o.s. (if in solvent) OR Environmentally Hazardous Substance, Solid.

Step-by-Step Disposal Protocol

Workflow Visualization

The following diagram outlines the decision logic for disposing of (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol.

Caption: Decision tree for segregating and packaging (2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol waste streams.

Detailed Methodology

Scenario A: Solid Waste (Pure Compound)

• PPE Requirements: Wear nitrile gloves (minimum 0.11mm thickness), safety goggles, and a lab coat. If dust generation is possible, use a P95 respirator or work inside a fume hood.

• Packaging: Place the solid material into a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

• Labeling: Affix a hazardous waste label.

  • Constituents: "(2,5-Dimethoxy-3,4,6-trimethylphenyl)methanol".

  • Hazard Checkbox: Irritant, Toxic to Aquatic Life.

• Disposal: Submit for pickup as "Solid Hazardous Waste (Non-Halogenated)."

Scenario B: Liquid Waste (Solutions/Mother Liquor)

• Compatibility Check: Ensure the primary solvent is compatible with the "Organic Solvents" waste stream.

• Transfer: Pour the solution into the designated "Non-Halogenated Organic Solvent" carboy (typically red or yellow safety cans).

• Rinsing: Rinse the original glassware with a small amount of acetone or ethanol and add the rinsate to the same waste container.

• Segregation Alert: NEVER pour this waste into a container designated for "Oxidizing Acids" or "Aqueous Metals." The electron-rich ring can react with metal salts (like Iron or Copper) to form radical species.

Emergency Contingencies

In the event of a spill or exposure during the disposal process:

Event	Immediate Action	Rationale
Skin Contact	Wash with soap and water for 15 minutes. Do not use alcohol/solvents.	Solvents may increase transdermal absorption of the lipophilic benzyl alcohol.
Spill (Solid)	Dampen with water to prevent dust, then sweep into a bag.	Prevents inhalation of dust particles.[2]
Spill (Liquid)	Absorb with vermiculite or sand. Do not use paper towels if the solvent is flammable.	Inert absorbents prevent flammability risks.

References

• PubChem. (2025).[1] Compound Summary: 2,5-Dimethoxybenzyl alcohol (Analogous Structure Safety Data). National Library of Medicine. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (2024). Hazard Communication Standard: Safety Data Sheets. [Link]

Sources

• 1. 2,5-Dimethoxybenzyl alcohol | C9H12O3 | CID 118495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]